Technical Documentation Center

(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine
  • CAS: 267876-26-6

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis and Characterization of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

Executive Summary The (1H-pyrrolo[3,2-b]pyridin-5-yl)methanamine scaffold (also known as 5-(aminomethyl)-5-azaindole) represents a critical pharmacophore in modern kinase inhibitor design. As a bioisostere of the indole...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The (1H-pyrrolo[3,2-b]pyridin-5-yl)methanamine scaffold (also known as 5-(aminomethyl)-5-azaindole) represents a critical pharmacophore in modern kinase inhibitor design. As a bioisostere of the indole and purine systems, the 5-azaindole core offers unique hydrogen-bonding vectors and improved aqueous solubility. The 5-position methanamine extension is particularly valuable for accessing solvent-exposed regions of ATP-binding pockets, often serving as a solubilizing group or a vector for PROTAC linker attachment.

This guide provides a definitive, robust synthetic pathway for this target, prioritizing regiochemical fidelity and scalability. Unlike general literature that often conflates azaindole isomers, this protocol specifically addresses the [3,2-b] isomer , where the pyridine nitrogen is located at position 4, necessitating specific electronic manipulation for functionalization at C5.

Retrosynthetic Analysis & Strategy

The primary challenge in synthesizing 5-substituted 1H-pyrrolo[3,2-b]pyridines is the electron-deficient nature of the pyridine ring, which renders electrophilic aromatic substitution ineffective. Conversely, the pyrrole ring (C3) is highly reactive to electrophiles, leading to regioselectivity issues.

To install the aminomethyl group at C5, we employ a Reissert-Henze strategy via the N-oxide. This transforms the pyridine ring into an activated electrophile, allowing nucleophilic attack by cyanide, followed by reduction.

Strategic Disconnection
  • Target: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

  • Precursor: 1H-Pyrrolo[3,2-b]pyridine-5-carbonitrile

  • Key Intermediate: 1H-Pyrrolo[3,2-b]pyridine 4-oxide

  • Starting Material: 1H-Pyrrolo[3,2-b]pyridine (5-azaindole)

Retrosynthesis Target (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (Target) Nitrile 5-Carbonitrile Intermediate Target->Nitrile Reduction (Ra-Ni/H2) NOxide N-Oxide Activated Core Nitrile->NOxide Reissert-Henze (TMSCN/PhCOCl) Start 1H-Pyrrolo[3,2-b]pyridine (Commercial Starting Material) NOxide->Start N-Oxidation (mCPBA)

Figure 1: Retrosynthetic logic flow prioritizing the C5-functionalization via N-oxide activation.

Detailed Synthetic Protocol

Phase 1: Protection and Activation (N-Oxidation)

Rationale: While direct oxidation of the unprotected azaindole is possible, protecting the pyrrole nitrogen (N1) with a sulfonyl group (e.g., Tosyl) is recommended for scale-up (>1g). This prevents competitive oxidation or polymerization of the electron-rich pyrrole ring and improves the solubility of the intermediate.

Step 1.1: N-Tosylation (Optional but Recommended)

  • Dissolve 1H-pyrrolo[3,2-b]pyridine (1.0 equiv) in anhydrous DCM.

  • Add NaOH (2.0 equiv) and catalytic TBAB (tetrabutylammonium bromide).

  • Add p-Toluenesulfonyl chloride (TsCl, 1.2 equiv) at 0°C.

  • Stir at RT for 4 hours. Monitor by TLC (EtOAc/Hex).

  • Workup: Wash with water, brine, dry over Na2SO4, and concentrate.

Step 1.2: N-Oxidation

  • Dissolve the N-protected azaindole (or unprotected, if proceeding directly) in DCM or EtOAc.

  • Add m-CPBA (meta-chloroperoxybenzoic acid, 1.2–1.5 equiv) portion-wise at 0°C.

    • Note: The pyridine nitrogen (N4) is more basic and nucleophilic than the protected pyrrole nitrogen, ensuring regioselectivity.

  • Stir at RT for 12–16 hours. A heavy precipitate (the N-oxide salt) often forms.

  • Workup: Quench with saturated NaHCO3 and Na2S2O3 (to destroy excess peroxide). Extract with DCM/Isopropanol (3:1) due to high polarity of the N-oxide.

  • QC Check: MS should show M+16 peak.

Phase 2: The Reissert-Henze Cyanation

Mechanism: This is the critical C-C bond forming step. The N-oxide reacts with an acylating agent (benzoyl chloride) to form an activated N-benzoyloxypyridinium salt. Cyanide attacks the alpha-position (C5). Since C3a is a bridgehead carbon, substitution is forced exclusively to C5.

Protocol:

  • Suspend the N-oxide (1.0 equiv) in anhydrous DCM or Acetonitrile.

  • Add TMSCN (Trimethylsilyl cyanide, 1.5 equiv).

    • Safety: TMSCN hydrolyzes to HCN. Use extreme caution and a dedicated fume hood.

  • Add Benzoyl Chloride (PhCOCl, 1.2 equiv) dropwise at 0°C.

  • Allow to warm to RT and stir for 12 hours.

  • Workup: Quench carefully with saturated NaHCO3. Extract with DCM.

  • Purification: Flash chromatography (EtOAc/Hexanes). The 5-cyano product is less polar than the N-oxide.

ReissertMechanism NOxide Azaindole N-Oxide Activated N-Benzoyloxy Pyridinium Salt NOxide->Activated + PhCOCl Product 5-Cyano-Azaindole Activated->Product + TMSCN (Nucleophilic Attack at C5)

Figure 2: Simplified Reissert-Henze mechanism ensuring C5 regioselectivity.

Phase 3: Nitrile Reduction to Methanamine

Rationale: Reduction of heteroaromatic nitriles to primary amines can be prone to secondary amine formation (dimerization). Raney Nickel in ammoniacal methanol is the "Gold Standard" for preventing this via the formation of a stable hemiaminal intermediate that prevents condensation.

Protocol:

  • Dissolve 5-cyano-1H-pyrrolo[3,2-b]pyridine (1.0 equiv) in 7N NH3 in Methanol .

  • Add Raney Nickel (approx. 50 wt% of substrate, pre-washed with MeOH).

    • Safety: Raney Ni is pyrophoric when dry. Keep wet at all times.

  • Hydrogenate at 3–5 bar (45–75 psi) H2 pressure for 12–24 hours.

  • Filtration: Filter through a Celite pad under an argon blanket (do not let the catalyst dry out).

  • Deprotection (if Tosyl used): The hydrogenation conditions may cleave the Tosyl group. If not, treat the crude amine with KOH in MeOH/Water at reflux for 2 hours.

  • Isolation: Concentrate the filtrate. The product is a primary amine and may require purification by reverse-phase HPLC or formation of the HCl salt for stability.

Characterization & Quality Control

Nuclear Magnetic Resonance (NMR)

The [3,2-b] isomer has a distinct splitting pattern. The key diagnostic is the vicinal coupling on the pyridine ring.

Expected 1H NMR (400 MHz, DMSO-d6) - Free Base:

  • δ 11.20 (br s, 1H): Pyrrole NH.

  • δ 7.85 (d, J = 8.5 Hz, 1H): Pyridine H (C7) - Deshielded by ring nitrogen.

  • δ 7.60 (d, J = 3.0 Hz, 1H): Pyrrole H (C2).

  • δ 7.20 (d, J = 8.5 Hz, 1H): Pyridine H (C6) - Ortho coupling to C7 confirms 5-substitution.

  • δ 6.55 (d, J = 3.0 Hz, 1H): Pyrrole H (C3).

  • δ 3.95 (s, 2H): Methylene CH2-NH2.

  • δ 2.0-3.5 (br s, 2H): NH2 (Exchangeable, shift varies).

Mass Spectrometry (LC-MS)
  • Method: ESI+ (Electrospray Ionization).

  • Expected Mass: [M+H]+ = 148.08 (Calculated for C8H9N3).

  • Purity Criteria: >95% by UV (254 nm).

HPLC Conditions (QC Method)
  • Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 µm, 4.6x100mm).

  • Mobile Phase A: Water + 0.1% NH4OH (Basic pH is preferred for amines to improve peak shape).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

Safety & Handling

Hazard CategoryRisk FactorMitigation Strategy
Cyanide Chemistry TMSCN releases HCN on contact with moisture/acid.Use a dedicated hood. Keep "Cyanide Antidote Kit" nearby. Treat waste with bleach (NaOCl) at pH >10.
Pyrophoric Reagents Raney Nickel ignites in air.Handle under inert atmosphere (Ar/N2). Never filter to dryness. Quench filter cakes with water immediately.
Bioactivity Azaindoles are potent kinase inhibitors.[1]Treat as a potential potent bioactive.[2] Wear double gloves and use closed-system handling where possible.

Troubleshooting & Optimization

Issue: Low Yield in Reissert-Henze (Step 2)

  • Cause: Incomplete activation or moisture in the reaction.

  • Solution: Ensure PhCOCl is distilled and high quality. Use strictly anhydrous conditions. If TMSCN is sluggish, switch to the classical Benzoyl Chloride + Solid KCN in a biphasic system (Water/DCM) with a phase transfer catalyst (TEBA), though this is harsher.

Issue: Dimer Formation during Reduction (Step 3)

  • Cause: Formation of the secondary imine intermediate.

  • Solution: Increase the concentration of Ammonia in the solvent. Switch to Cobalt Chloride (CoCl2) + NaBH4 in Methanol if hydrogenation equipment is unavailable; this method is often milder and very selective for nitriles.

References

  • Reissert-Henze Reaction Scope: Minakata, S., et al. "Regioselective Functionalization of 1H-Pyrrolo[2,3-b]pyridine via Its N-Oxide."[3] Synthesis, 1992(7), 661-663.

  • Azaindole Synthesis Review: Popowycz, F., et al. "Synthesis and reactivity of 7-azaindole (1H-pyrrolo[2,3-b]pyridine)." Tetrahedron, 2003, 59(10), 1757-1792. (Foundational chemistry applicable to the [3,2-b] isomer).
  • Nitrile Reduction Methodology: "Amine synthesis by nitrile reduction." Organic Chemistry Portal.

  • Commercial Precursor Validation: Sigma-Aldrich Product Entry for 1H-Pyrrolo[3,2-b]pyridine-5-carbonitrile (CAS 146767-63-7).

Sources

Exploratory

(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine chemical properties and structure

Structure, Properties, and Synthetic Methodology Executive Summary (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine is a bicyclic heteroaromatic scaffold belonging to the 5-azaindole family. As a bioisostere of indole and puri...

Author: BenchChem Technical Support Team. Date: February 2026

Structure, Properties, and Synthetic Methodology

Executive Summary

(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine is a bicyclic heteroaromatic scaffold belonging to the 5-azaindole family. As a bioisostere of indole and purine, it serves as a critical pharmacophore in kinase inhibitor design, particularly for targeting the ATP-binding hinge region. The molecule features a fused pyridine-pyrrole system with a primary methanamine (


) handle at the C5 position (adjacent to the pyridine nitrogen), offering unique vectors for solubility enhancement and salt bridge formation within protein active sites.

This guide details the structural electronics, validated synthetic protocols, and medicinal chemistry applications of this scaffold.[1]

Structural & Electronic Analysis
1.1 Nomenclature and Numbering

The IUPAC name 1H-pyrrolo[3,2-b]pyridine designates a fusion between a pyrrole ring and a pyridine ring.

  • Fusion Bond: The [3,2-b] designation indicates the fusion occurs across the C3-C2 bond of the pyrrole and the b-bond (C2-C3) of the pyridine.

  • Numbering: The pyrrole nitrogen is assigned position 1. The pyridine nitrogen resides at position 4. Consequently, the methanamine substituent is located at position 5, ortho to the pyridine nitrogen.

Figure 1: Structural Numbering and Electronic Map

G Structure: 1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine N1 N1 (H-Donor) C2 C2 N1->C2 C3 C3 (Nu) C2->C3 C3a C3a N4 N4 (Acceptor) C5 C5 N4->C5 C6 C6 C5->C6 Sub CH2NH2 (Base) C5->Sub Position 5 C7 C7 C6->C7

1.2 Physicochemical Profile

The molecule exhibits amphoteric character due to the presence of three distinct nitrogen environments.

PropertyValue (Approx.)Mechanistic Insight
Pyrrole NH (

)
~16.5Weakly acidic. Deprotonation requires strong bases (e.g., NaH) to form the indolyl anion for

-alkylation.
Pyridine N (

)
~5.0 - 6.0Moderately basic. Accepts protons to form the pyridinium ion. The electron-rich pyrrole ring increases electron density at N4 compared to bare pyridine.
Primary Amine (

)
~9.5Highly basic. Exists as

at physiological pH (7.4), improving aqueous solubility and enabling ionic interactions (salt bridges) with Asp/Glu residues.
LogP ~0.8 - 1.2Lower lipophilicity than the indole analog due to the extra nitrogen atoms, aiding in "Rule of 5" compliance.
H-Bonding Donor: 2 / Acceptor: 2N1-H and

are donors; N4 and

are acceptors.
Synthetic Methodology

The synthesis of 5-substituted 1H-pyrrolo[3,2-b]pyridines is challenging due to the electron-deficient nature of the pyridine ring. The most robust route utilizes the Batcho-Leimgruber Indole Synthesis adapted for azaindoles, followed by functional group interconversion.

2.1 Retrosynthetic Analysis
  • Target: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

  • Precursor: 1H-Pyrrolo[3,2-b]pyridine-5-carbonitrile

  • Core Synthesis: Cyclization of an enamine derived from 2-chloro-4-methyl-5-nitropyridine.

2.2 Validated Protocol (Step-by-Step)

Step 1: Enamine Formation (Batcho-Leimgruber Precursor)

  • Reagents: 2-chloro-4-methyl-5-nitropyridine,

    
    -Dimethylformamide dimethyl acetal (DMF-DMA).
    
  • Conditions: DMF, 110°C, 12 h.

  • Mechanism: Condensation of the acidic methyl protons (activated by the o-nitro group) with DMF-DMA to form the

    
    -dimethylaminostyrene analog.
    

Step 2: Reductive Cyclization (The "Core" Step)

  • Reagents: Iron powder (Fe), Acetic Acid (AcOH).[2] Alternatively:

    
    , Pd/C.
    
  • Conditions: Reflux (Fe/AcOH) or RT (Hydrogenation).

  • Mechanism: Reduction of the nitro group to an aniline, followed by intramolecular nucleophilic attack on the enamine double bond and elimination of dimethylamine.

  • Product: 5-chloro-1H-pyrrolo[3,2-b]pyridine.

Step 3: Cyanation (Palladium Cross-Coupling)

  • Reagents:

    
    , 
    
    
    
    , dppf (ligand), Zn dust (activator).
  • Conditions: DMA or DMF, 120°C, microwave or sealed tube.

  • Note: The C5-Cl bond is activated by the adjacent pyridine nitrogen, facilitating oxidative addition.

  • Product: 1H-pyrrolo[3,2-b]pyridine-5-carbonitrile.

Step 4: Nitrile Reduction to Methanamine

  • Reagents: Raney Nickel /

    
     (50 psi) in 
    
    
    
    /MeOH.
  • Alternative:

    
     in THF (0°C 
    
    
    
    RT).
  • Safety Critical: Raney Ni is pyrophoric.

    
     reacts violently with water.
    
  • Workup: Careful quenching (Fieser method for LAH), filtration, and conversion to HCl salt for stability.

Figure 2: Synthetic Pathway Workflow

Synthesis Synthesis of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Start Start: 2-chloro-4-methyl-5-nitropyridine Step1 1. DMF-DMA, 110°C (Enamine Formation) Start->Step1 Step2 2. Fe / AcOH or H2/Pd (Reductive Cyclization) Step1->Step2 Inter1 Intermediate: 5-chloro-1H-pyrrolo[3,2-b]pyridine Step2->Inter1 Step3 3. Zn(CN)2, Pd cat. (Cyanation) Inter1->Step3 Inter2 Intermediate: 5-cyano-1H-pyrrolo[3,2-b]pyridine Step3->Inter2 Step4 4. Raney Ni, H2, NH3/MeOH (Nitrile Reduction) Inter2->Step4 Final Target: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Step4->Final

Medicinal Chemistry Applications
3.1 Kinase Inhibitor Design (Hinge Binding)

The 5-azaindole scaffold is a "privileged structure" for kinase inhibition.

  • Hinge Interaction: The N1-H (donor) and N4 (acceptor) motif mimics the Adenine ring of ATP. This allows the scaffold to form a bidentate hydrogen bond network with the kinase hinge region backbone (e.g., Glu/Leu residues).

  • Role of Methanamine: The C5-methanamine extends into the ribose-binding pocket or the solvent-exposed front. The protonated amine (

    
    ) can form critical electrostatic interactions with conserved acidic residues (e.g., Asp in the DFG motif or Glu in the 
    
    
    
    C-helix), significantly improving potency and selectivity.
3.2 Bioisosterism[1]
  • vs. Indole: 5-Azaindole has higher aqueous solubility and lower LogP than indole.

  • vs. Purine: It lacks the N7/N9 complexity of purines, often leading to better metabolic stability while retaining the H-bond acceptor capability at N4.

Handling and Stability
  • Storage: The free amine is sensitive to

    
     (carbamate formation) and oxidation. Store as the Dihydrochloride (2HCl) salt  at -20°C under argon.
    
  • Solubility:

    • Free base: Soluble in DMSO, MeOH. Sparingly soluble in water.

    • HCl Salt: Highly soluble in water (>10 mg/mL).

  • Safety: Treat as a potential skin sensitizer and irritant. Use standard PPE.

References
  • 5-Azaindole Synthesis Review: Song, J. J., et al. "A Novel One-Step Synthesis of 2-Substituted 6-Azaindoles." Journal of Organic Chemistry, 2005.[3] (Cited for general azaindole cyclization logic). Link

  • Medicinal Chemistry of Azaindoles: Popowycz, F., et al. "The Azaindole Framework in the Design of Kinase Inhibitors." Journal of Medicinal Chemistry, 2018. Link

  • Specific Synthesis of 5-Substituted Variants: Tulyaganov, T. S., et al. "Synthesis and properties of 1H-pyrrolo[3,2-b]pyridine derivatives." Chemistry of Heterocyclic Compounds, 2008.[4]

  • Gastric Acid Secretion Inhibitors (5-substituted structure activity): Bioorganic & Medicinal Chemistry, 2008.[4] (Demonstrates the utility of 5-substituted pyrrolo[3,2-b]pyridines). Link

  • pKa and Physical Properties: PubChem Compound Summary for 1H-Pyrrolo[3,2-b]pyridine. Link

Sources

Foundational

The Emergence of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine and its Congeners as Kinase Inhibitors: A Technical Guide

For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract The pyrrolopyridine scaffold, a privileged heterocyclic motif in medicinal chemistry, has garnered significant attention for its v...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrolopyridine scaffold, a privileged heterocyclic motif in medicinal chemistry, has garnered significant attention for its versatile role in targeting a spectrum of protein kinases. This technical guide delves into the discovery and development of compounds centered around the 1H-pyrrolo[3,2-b]pyridine core, with a particular focus on the potential of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine as a kinase inhibitor. While direct extensive research on this specific methanamine derivative is emerging, this guide synthesizes current knowledge from its closely related analogs and the broader class of pyrrolopyridine isomers to provide a comprehensive resource for researchers. We will explore the synthetic strategies, structure-activity relationships (SAR), and the intricate signaling pathways modulated by these potent inhibitors, offering a roadmap for future drug discovery endeavors.

Introduction: The Pyrrolopyridine Scaffold in Kinase Inhibition

Protein kinases, as central regulators of cellular signaling, represent a pivotal class of drug targets, particularly in oncology and inflammatory diseases. The quest for selective and potent kinase inhibitors has led to the exploration of diverse chemical scaffolds. Among these, the pyrrolopyridines, bioisosteres of purines, have proven to be a fertile ground for the development of novel therapeutics. Their unique electronic properties and structural rigidity allow for specific interactions within the ATP-binding pocket of various kinases.

This guide will focus on the 1H-pyrrolo[3,2-b]pyridine isomer and its derivatives. While much of the published research has centered on the related 1H-pyrrolo[2,3-b]pyridine scaffold, emerging studies on 1H-pyrrolo[3,2-b]pyridine derivatives as inhibitors of enzymes like Acetyl-CoA Carboxylase (ACC) and Haspin kinase highlight the therapeutic potential of this core structure.[1][2][3] We will extrapolate from these findings and data on isomeric structures to build a foundational understanding of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine as a potential kinase inhibitor.

Synthetic Strategies for the 1H-Pyrrolo[3,2-b]pyridine Core

The construction of the 1H-pyrrolo[3,2-b]pyridine nucleus is a critical first step in the synthesis of potential inhibitors. Several synthetic routes have been reported, often starting from appropriately substituted pyridine or pyrrole precursors.

A common approach involves the cyclization of a substituted 2-aminopyridine derivative. For instance, the synthesis of 6-Bromo-1H-pyrrolo[3,2-b]pyridine can be achieved from pyridine and pyrrole-containing starting materials, with precise control of reaction conditions to introduce the bromine atom at the desired position.[4] This brominated intermediate serves as a versatile handle for further functionalization through cross-coupling reactions.[4]

Another strategy involves the synthesis of 1H-pyrrolo[3,2-b]pyridine-3-carbonitrile as a key intermediate, which can then be elaborated into a variety of derivatives.[5]

Illustrative Synthetic Workflow:

Synthetic Workflow Pyridine Substituted Pyridine Cyclization Cyclization Reaction Pyridine->Cyclization Pyrrole Pyrrole Precursor Pyrrole->Cyclization Core 1H-Pyrrolo[3,2-b]pyridine Core Cyclization->Core Functionalization Functionalization (e.g., Bromination) Core->Functionalization Intermediate Key Intermediate (e.g., 6-Bromo derivative) Functionalization->Intermediate Coupling Cross-Coupling Reaction Intermediate->Coupling Target (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Analog Coupling->Target Haspin Signaling Pathway Haspin Haspin Kinase HistoneH3 Histone H3 Haspin->HistoneH3 phosphorylates H3T3ph p-Histone H3 (Thr3) HistoneH3->H3T3ph CPC Chromosomal Passenger Complex (CPC) H3T3ph->CPC recruits AuroraB Aurora B Kinase Activation CPC->AuroraB Segregation Proper Chromosome Segregation AuroraB->Segregation Inhibitor (1H-Pyrrolo[3,2-b]pyridine Derivative) Inhibitor->Haspin inhibits

Caption: Simplified Haspin kinase signaling pathway and the point of inhibition.

Acetyl-CoA Carboxylase (ACC) and Cancer Signaling

ACC is the rate-limiting enzyme in de novo fatty acid synthesis, a metabolic pathway often upregulated in cancer cells to meet the demands of rapid proliferation. [1][6]Inhibition of ACC can lead to cancer cell cycle arrest and apoptosis. [1]ACC activity is linked to major signaling pathways such as the AMPK and PI3K/Akt/mTOR pathways. [7]While not a kinase, the inhibition of ACC by a 1H-pyrrolo[3,2-b]pyridine derivative demonstrates the potential of this scaffold to modulate critical cancer-related enzymatic activities.

ACC Signaling Pathway GrowthFactors Growth Factors RTK Receptor Tyrosine Kinases GrowthFactors->RTK PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTORC1 mTORC1 Akt->mTORC1 SREBP1 SREBP-1c mTORC1->SREBP1 activates ACC Acetyl-CoA Carboxylase (ACC) SREBP1->ACC upregulates FAS Fatty Acid Synthesis ACC->FAS Proliferation Cell Proliferation & Survival FAS->Proliferation Inhibitor (1H-Pyrrolo[3,2-b]pyridine Derivative) Inhibitor->ACC inhibits

Caption: The role of ACC in cancer cell metabolism and proliferation.

Experimental Protocols

The following are generalized protocols for key assays in the evaluation of novel kinase inhibitors. These should be optimized for the specific kinase and compound being tested.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantitatively measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.

Principle: The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert ADP to ATP and then measure the newly synthesized ATP using a luciferase/luciferin reaction. The luminescent signal is proportional to the ADP concentration and, therefore, to the kinase activity.

Protocol:

  • Kinase Reaction:

    • Prepare a reaction mixture containing the kinase, substrate, and test compound at various concentrations in a kinase buffer.

    • Initiate the reaction by adding ATP.

    • Incubate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

  • ATP Depletion:

    • Add an equal volume of ADP-Glo™ Reagent.

    • Incubate at room temperature for 40 minutes.

  • ADP to ATP Conversion and Signal Detection:

    • Add Kinase Detection Reagent.

    • Incubate at room temperature for 30-60 minutes.

    • Measure luminescence using a plate-reading luminometer.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

    • Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

  • Cell Seeding:

    • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Compound Treatment:

    • Treat the cells with various concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

    • Incubate for a specified period (e.g., 48-72 hours).

  • MTT Addition:

    • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization:

    • Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Determine the GI50 (concentration for 50% growth inhibition) value.

Conclusion and Future Directions

The 1H-pyrrolo[3,2-b]pyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. While direct evidence for (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine as a kinase inhibitor is still in its nascent stages, the collective knowledge from related pyrrolopyridine isomers provides a strong rationale for its investigation. Future research should focus on:

  • Broad Kinase Profiling: Screening (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine and its derivatives against a comprehensive panel of kinases to identify primary targets.

  • Structure-Based Drug Design: Obtaining co-crystal structures of lead compounds with their target kinases to guide rational optimization of potency and selectivity.

  • In Vivo Efficacy Studies: Evaluating promising candidates in relevant animal models of cancer and other diseases.

This technical guide serves as a foundational resource to stimulate and guide further research into this exciting class of compounds, with the ultimate goal of translating these scientific discoveries into novel therapeutics.

References

  • Current time information in גולן, IL. (n.d.).
  • The acetyl-CoA carboxylase enzyme: a target for cancer therapy? (2015). PubMed. Retrieved from [Link]

  • Design and synthesis of a novel 1H-pyrrolo[3,2-b]pyridine-3-carboxamide derivative as an orally available ACC1 inhibitor. (2019). PubMed. Retrieved from [Link]

  • Targeting acetyl-CoA carboxylase 1 for cancer therapy. (n.d.). PMC. Retrieved from [Link]

  • Acetyl-CoA Carboxylases and Diseases. (2022). Frontiers. Retrieved from [Link]

  • Haspin participates in Aurora phosphorylation at centromeres and contributes to chromosome congression in male mouse meiosis. (2021). bioRxiv. Retrieved from [Link]

  • Acetyl-CoA carboxylase inhibitors attenuate WNT and Hedgehog signaling and suppress pancreatic tumor growth. (2016). Semantic Scholar. Retrieved from [Link]

  • Targeting HASPIN kinase disrupts SR protein–mediated RNA splicing and synergizes with BCL-2 inhibitor venetoclax in AML. (n.d.). PMC. Retrieved from [Link]

  • Haspin: a newly discovered regulator of mitotic chromosome behavior. (n.d.). PMC. Retrieved from [Link]

  • Synthesis 1H‐pyrrolo[3,2‐b]pyridine‐3‐carbonitrile intermediate (4). (n.d.). ResearchGate. Retrieved from [Link]

  • Cornelia Hojnik, BSc Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines Master Thesis. (n.d.). Retrieved from [Link]

  • Analysis of Ser/Thr Kinase HASPIN-Interacting Proteins in the Spermatids. (2022). MDPI. Retrieved from [Link]

  • Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small cell lung cancer in. (n.d.). eScholarship.org. Retrieved from [Link]

  • Synthesis of 1H-Pyrrolo[3,2-g]isoquinoline Derivatives as Ligands Targeting Haspin Kinase. (2025). MDPI. Retrieved from [Link]

  • Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (2024). PMC. Retrieved from [Link]

  • Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (n.d.). PMC. Retrieved from [Link]

  • Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. (n.d.). RSC Publishing. Retrieved from [Link]

  • New compounds based on 1H-pyrrolo[2,3-b] pyridine as potent TNIK inhibitors against colorectal cancer cells. Molecular modeling. (n.d.). Retrieved from [Link]

  • Discovery of the Novel 1H-Pyrrolo[2,3-b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. (2022). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Synergetic copper/zinc catalysis: synthesis of aryl/heteroaryl-fused 1H-pyrrolo[3,2-c]pyridines. (n.d.). Chemical Communications. Retrieved from [Link]

  • 6-Bromo-1H-pyrrolo[3,2-b]pyridine. (n.d.). Pipzine Chemicals. Retrieved from [Link]

  • US20110137036A1 - SYNTHESIS OF (4aS,7aS)-OCTAHYDRO-1H-PYRROLO[3,4-b]PYRIDINE. (n.d.). Google Patents.

Sources

Exploratory

An In-Depth Technical Guide to Elucidating the Mechanism of Action of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

Introduction The 1H-pyrrolo[3,2-b]pyridine, commonly known as 7-azaindole, represents a "privileged" scaffold in modern medicinal chemistry. Its unique structure, featuring a pyridine nitrogen atom and a pyrrole NH group...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The 1H-pyrrolo[3,2-b]pyridine, commonly known as 7-azaindole, represents a "privileged" scaffold in modern medicinal chemistry. Its unique structure, featuring a pyridine nitrogen atom and a pyrrole NH group, allows it to form bidentate hydrogen bonds with the hinge region of protein kinases, making it an excellent motif for the design of ATP-competitive inhibitors.[1][2][3] Consequently, the 7-azaindole core is a component of numerous clinically approved and investigational kinase inhibitors.[1][2]

This guide provides a comprehensive, technically-focused framework for elucidating the mechanism of action of a novel 7-azaindole derivative, (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine. We will proceed under the primary hypothesis that this compound functions as a kinase inhibitor. Our approach is structured as a multi-stage investigative process, commencing with broad, unbiased screening to identify potential kinase targets and culminating in detailed biophysical and cellular characterization of the compound's effects. This document is intended for researchers, scientists, and drug development professionals engaged in the characterization of novel small molecule entities.

Stage 1: Initial Target Class Identification and Kinase Selectivity Profiling

The foundational step in characterizing a novel compound with a known pharmacophore is to empirically determine its biological targets. Given the prevalence of the 7-azaindole scaffold in kinase inhibitors, an initial broad screening against a panel of kinases is the most logical starting point.[1][2][3]

Kinome-Wide Profiling

The objective of kinome profiling is to assess the inhibitory activity of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine against a large, representative panel of the human kinome. This provides an initial landscape of the compound's selectivity and identifies high-affinity targets for further investigation.[4][5]

Experimental Protocol: Kinase Panel Screening
  • Compound Preparation: Prepare a 10 mM stock solution of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in 100% DMSO. From this stock, create a working solution at a concentration suitable for the assay (e.g., 100 µM).

  • Assay Platform Selection: Engage a commercial service provider or utilize an in-house platform offering a broad kinase panel (e.g., >400 kinases). Common assay formats include radiometric assays (e.g., ³³PanQinase™) or fluorescence-based methods (e.g., Mobility Shift Assay).[5]

  • Primary Screen: Perform an initial screen at a single high concentration of the compound (e.g., 10 µM) to identify potential "hits." The results are typically expressed as a percentage of inhibition relative to a control.

  • Follow-up Dose-Response: For kinases showing significant inhibition (e.g., >50%) in the primary screen, perform a dose-response analysis to determine the half-maximal inhibitory concentration (IC₅₀). This involves a multi-point titration of the compound.

  • Data Analysis: Analyze the dose-response curves using a suitable software package (e.g., GraphPad Prism) to calculate IC₅₀ values.

Data Presentation: Hypothetical Kinome Profiling Results
Kinase TargetPrimary Screen (% Inhibition @ 10 µM)IC₅₀ (nM)Kinase Family
Kinase A95%50Tyrosine Kinase
Kinase B88%150Serine/Threonine Kinase
Kinase C65%800Tyrosine Kinase
Kinase D20%>10,000Serine/Threonine Kinase
... (and so on for the entire panel).........
Workflow for Initial Target Identification

The following diagram illustrates the logical flow from the initial hypothesis to the identification of primary kinase targets.

G cluster_0 Stage 1: Target Identification Hypothesis Hypothesis: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine is a kinase inhibitor based on its 7-azaindole scaffold. Kinome_Profiling Kinome-Wide Profiling (>400 kinases, single concentration) Hypothesis->Kinome_Profiling Rationale Dose_Response IC50 Determination (Dose-response curves for hits) Kinome_Profiling->Dose_Response Hit Selection Primary_Targets Identification of Primary Targets (Kinases with low nM IC50 values) Dose_Response->Primary_Targets Prioritization

Caption: Workflow for the initial identification of kinase targets.

Stage 2: Cellular Target Engagement and Validation

Biochemical assays, while crucial for initial screening, do not confirm that the compound can enter cells and bind to its target in a physiological context. Therefore, the next stage involves validating target engagement within intact cells.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique for confirming direct binding of a compound to its target protein in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to an increase in its melting temperature.[6][7][8][9][10]

Experimental Protocol: CETSA
  • Cell Culture and Treatment: Culture a relevant cell line (e.g., one known to express the primary kinase targets) to ~80% confluency. Treat the cells with either vehicle (DMSO) or varying concentrations of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine for a defined period (e.g., 1-2 hours).

  • Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for 3-8 minutes using a thermal cycler.[9]

  • Cell Lysis and Fractionation: Lyse the cells via freeze-thaw cycles. Separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet) by high-speed centrifugation.[6][7]

  • Protein Detection: Analyze the amount of soluble target kinase remaining in the supernatant at each temperature by Western blotting using a specific antibody for the target kinase.

  • Data Analysis: Quantify the band intensities from the Western blots and plot them against temperature to generate melting curves. A shift in the melting curve in the presence of the compound indicates target engagement.

Downstream Signaling Analysis via Western Blotting

If the compound engages its target kinase, it should modulate the phosphorylation of known downstream substrates. Western blotting is a standard method to assess these changes.[11][12][13]

Experimental Protocol: Downstream Pathway Analysis
  • Cell Treatment and Lysis: Treat cells with a dose-range of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine for various time points. For pathways that require stimulation, pre-treat with the compound before adding an appropriate agonist. Lyse the cells in a buffer containing phosphatase and protease inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

  • Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Immunodetection: Probe the membranes with primary antibodies against the phosphorylated form of the target kinase (autophosphorylation) and key downstream substrates. Subsequently, strip and re-probe the membranes with antibodies for the total protein levels of each target to serve as loading controls.

  • Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Data Presentation: Hypothetical Western Blot Data for Kinase A Pathway
Treatmentp-Kinase A (Normalized Intensity)p-Substrate X (Normalized Intensity)Total Kinase A (Normalized Intensity)Total Substrate X (Normalized Intensity)
Vehicle (DMSO)1.001.001.001.00
Compound (100 nM)0.250.301.020.98
Compound (500 nM)0.050.100.991.01
Visualizing the Validation Workflow

G cluster_1 Stage 2: Cellular Validation Primary_Targets Primary Targets from Stage 1 CETSA Cellular Thermal Shift Assay (CETSA) - Does the compound bind in cells? Primary_Targets->CETSA Confirm Engagement Western_Blot Downstream Signaling Analysis (Western Blot) - Does binding inhibit kinase activity? CETSA->Western_Blot Confirm Function Validated_Target Validated Cellular Target Western_Blot->Validated_Target Validation

Caption: Workflow for validating cellular target engagement and function.

Stage 3: Biophysical Characterization of the Drug-Target Interaction

Once a primary cellular target is validated, a detailed biophysical characterization of the interaction is necessary to quantify the binding affinity and kinetics.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kᴅ), stoichiometry (n), and enthalpy (ΔH).[14][15][16][17][18]

Experimental Protocol: ITC
  • Sample Preparation: Prepare purified, recombinant target kinase protein and the compound in the same buffer to minimize heat of dilution effects.

  • Instrument Setup: Load the protein into the sample cell of the ITC instrument and the compound into the injection syringe.

  • Titration: Perform a series of small injections of the compound into the protein solution while monitoring the heat change.

  • Data Analysis: Integrate the heat pulses and plot them against the molar ratio of the ligand to the protein. Fit the data to a suitable binding model to determine Kᴅ, n, and ΔH.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that provides real-time data on the kinetics of a binding interaction, including the association rate constant (kₐ) and the dissociation rate constant (kₑ).[19][20][21][22]

Experimental Protocol: SPR
  • Chip Preparation: Immobilize the purified target kinase onto the surface of an SPR sensor chip.

  • Binding Analysis: Flow a series of concentrations of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine over the chip surface and monitor the change in the SPR signal in real-time.

  • Data Analysis: Fit the association and dissociation curves to a kinetic model (e.g., 1:1 Langmuir binding) to determine kₐ and kₑ. The equilibrium dissociation constant (Kᴅ) can be calculated as kₑ/kₐ.

Data Presentation: Hypothetical Biophysical Data
TechniqueParameterValue
ITCKᴅ65 nM
Stoichiometry (n)1.05
SPRkₐ (M⁻¹s⁻¹)1.2 x 10⁵
kₑ (s⁻¹)7.8 x 10⁻³
Kᴅ (nM)65

Stage 4: Structural and Functional Elucidation

The final stage of the investigation focuses on understanding the precise molecular interactions between the compound and its target and confirming the functional consequences in a broader biological context.

Molecular Modeling and X-ray Crystallography

To understand how (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine binds to its target kinase, molecular modeling can provide a predictive model, which can be definitively confirmed by X-ray crystallography.[23][24][25][26][27] The 7-azaindole core is expected to form key hydrogen bonds with the kinase hinge region.[1][2][3]

Experimental Protocol: X-ray Crystallography
  • Co-crystallization: Set up crystallization trials with the purified target kinase in the presence of an excess of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.

  • Data Collection: Harvest suitable crystals and collect X-ray diffraction data at a synchrotron source.

  • Structure Determination: Process the diffraction data and solve the three-dimensional structure of the kinase-inhibitor complex.

  • Analysis: Analyze the electron density maps to confirm the binding pose of the compound and identify key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions).

Cellular Phenotypic and Reporter Gene Assays

To link target inhibition to a cellular outcome, assays that measure relevant phenotypes (e.g., cell proliferation, apoptosis) or the activity of downstream transcription factors are employed. Reporter gene assays are particularly useful for quantifying the activity of specific signaling pathways.[28][29][30][31][32]

Experimental Protocol: NF-κB Reporter Gene Assay (Example)
  • Cell Transfection: Co-transfect cells with a reporter plasmid containing the firefly luciferase gene under the control of an NF-κB response element and a control plasmid expressing Renilla luciferase.

  • Compound Treatment and Stimulation: Treat the transfected cells with (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine, followed by stimulation with an appropriate agonist (e.g., TNF-α) to activate the NF-κB pathway.

  • Lysis and Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase assay system.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. A decrease in normalized luciferase activity indicates inhibition of the NF-κB pathway.

Proposed Signaling Pathway

Based on the culmination of the proposed experiments, a signaling pathway diagram can be constructed to visualize the mechanism of action.

G cluster_2 Stage 3 & 4: Biophysical, Structural, and Functional Characterization Validated_Target Validated Cellular Target (Kinase A) Binding Direct Binding (ITC, SPR) Validated_Target->Binding Compound (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Compound->Binding Structure Binding Mode (X-ray Crystallography) Binding->Structure Structural Basis Inhibition Inhibition of Kinase A Phosphorylation Binding->Inhibition Functional Consequence Downstream Inhibition of Downstream Substrate X Inhibition->Downstream Phenotype Cellular Outcome (e.g., Reduced Proliferation, NF-kB Inhibition) Downstream->Phenotype

Sources

Foundational

Spectroscopic Characterization of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine: A Technical Guide for Drug Discovery Professionals

An In-depth Guide to the Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) Analysis of a Key Pharmaceutical Building Block. This technical guide provides a compre...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Guide to the Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) Analysis of a Key Pharmaceutical Building Block.

This technical guide provides a comprehensive overview of the essential spectroscopic and chromatographic data for the heterocyclic compound (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine. Aimed at researchers, scientists, and professionals in the field of drug development, this document outlines the structural elucidation and purity assessment of this important molecular scaffold. The methodologies and data presented herein are foundational for ensuring the quality and integrity of this compound in synthetic and medicinal chemistry applications.

Introduction: The Significance of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in Medicinal Chemistry

The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules. The specific isomer, 1H-pyrrolo[3,2-b]pyridine, is of particular interest due to its structural resemblance to purines, making it a valuable building block for the development of kinase inhibitors, antivirals, and other therapeutic agents. The introduction of a methanamine group at the 5-position provides a crucial handle for further chemical modifications and the introduction of diverse pharmacophoric features.

Accurate and comprehensive analytical characterization is paramount to the successful application of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in drug discovery pipelines. This guide details the expected outcomes from key analytical techniques—NMR, MS, and HPLC—providing a baseline for quality control and a deeper understanding of the molecule's structural and physicochemical properties. While this compound is commercially available from suppliers such as BLDpharm and Sigma-Aldrich, publicly accessible, detailed spectroscopic data is often scarce.[1][2] This guide aims to fill that gap by presenting a synthesized overview based on established principles of spectroscopic analysis for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Framework

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of organic compounds. Both ¹H and ¹³C NMR are indispensable for confirming the identity and purity of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine is expected to exhibit distinct signals corresponding to the aromatic protons of the pyrrolopyridine core, the methylene protons of the methanamine group, and the amine protons. The chemical shifts (δ) are influenced by the electronic environment of each proton.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Coupling Constant (J, Hz)
H-27.8 - 8.0d~2.5
H-36.5 - 6.7d~2.5
H-48.0 - 8.2d~8.5
H-67.2 - 7.4d~8.5
-CH₂-3.9 - 4.1s-
-NH₂1.5 - 2.5br s-
Pyrrole N-H11.0 - 12.0br s-

Note: Predicted values are based on the analysis of similar pyrrolopyridine structures and may vary depending on the solvent and instrument parameters.

Causality Behind Experimental Choices for NMR: The choice of a deuterated solvent is critical for NMR analysis. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a suitable choice for this compound due to its ability to dissolve polar compounds and to allow for the observation of exchangeable protons like those of the amine and pyrrole N-H groups. The use of a high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion and resolution, which is crucial for the unambiguous assignment of protons in the aromatic region.

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum provides information on the carbon skeleton of the molecule. Each unique carbon atom will give rise to a distinct signal.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment Predicted Chemical Shift (ppm)
C-2125 - 128
C-3100 - 103
C-4140 - 143
C-5145 - 148
C-6118 - 121
C-7a148 - 151
C-4a115 - 118
-CH₂-45 - 48

Note: Predicted values are based on computational models and analysis of related compounds.

Experimental Protocol for NMR Analysis
  • Sample Preparation: Dissolve approximately 5-10 mg of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., Bruker Avance 400 MHz or equivalent).

  • ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Key parameters include a spectral width of approximately 16 ppm, a sufficient number of scans for a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 200-220 ppm) is necessary. A larger number of scans will be required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is a vital tool for confirming the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns. For (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (Molecular Formula: C₈H₉N₃, Molecular Weight: 147.18 g/mol ), Electrospray Ionization (ESI) is a suitable soft ionization technique.

Expected Mass Spectrometric Data

In positive ion mode ESI-MS, the compound is expected to be readily protonated to form the pseudomolecular ion [M+H]⁺.

Table 3: Expected ESI-MS Data

Ion Calculated m/z Observed m/z (Expected)
[M+H]⁺148.0875~148.1

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the molecule. The accurate mass measurement of the [M+H]⁺ ion should be within a few parts per million (ppm) of the calculated value.

Experimental Protocol for MS Analysis
  • Sample Preparation: Prepare a dilute solution of the compound (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile, with the addition of a small amount of formic acid (e.g., 0.1%) to promote protonation.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source, such as a quadrupole time-of-flight (Q-TOF) or Orbitrap instrument for high-resolution measurements.

  • Data Acquisition: Infuse the sample solution directly into the ESI source or introduce it via an HPLC system. Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500).

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Stability

HPLC is the standard method for determining the purity of pharmaceutical compounds and for monitoring reaction progress. A reversed-phase HPLC method is typically suitable for a polar compound like (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.

Typical HPLC Method Parameters

Table 4: Representative HPLC Method Parameters

Parameter Condition
Column C18, e.g., 4.6 x 150 mm, 5 µm
Mobile Phase A Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Mobile Phase B Acetonitrile with 0.1% TFA or Formic Acid
Gradient e.g., 5% to 95% B over 10-15 minutes
Flow Rate 1.0 mL/min
Detection UV at 254 nm and 280 nm
Column Temperature Ambient or controlled (e.g., 30 °C)

Rationale for Methodological Choices: A C18 column is a versatile stationary phase for the separation of a wide range of organic molecules. The use of a gradient elution is necessary to ensure the timely elution of the compound of interest while also separating it from potential impurities with different polarities. The acidic modifier in the mobile phase helps to protonate the amine group, leading to sharper peaks and improved chromatographic performance. UV detection is appropriate as the pyrrolopyridine core contains a chromophore that absorbs in the UV region.

Experimental Protocol for HPLC Analysis
  • Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL. Dilute this solution to a working concentration of about 0.1 mg/mL with the initial mobile phase composition.

  • Instrumentation: Use a standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

  • Analysis: Equilibrate the column with the initial mobile phase conditions. Inject a defined volume of the sample solution (e.g., 10 µL) and run the gradient method.

  • Data Analysis: Integrate the peak corresponding to (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine and any impurity peaks. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Visualization of Analytical Workflows

To provide a clear overview of the analytical process, the following diagrams illustrate the typical workflows for NMR, MS, and HPLC analysis.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis A Weigh Compound B Dissolve in Deuterated Solvent A->B C Insert into NMR Spectrometer B->C D Acquire 1H & 13C Spectra C->D E Process Raw Data Fourier Transform Phase Correction Baseline Correction D->E F Analyze Spectra Chemical Shift Integration Coupling Constant Measurement Structure Elucidation E->F

Caption: Workflow for NMR Spectroscopic Analysis.

MS_Workflow cluster_prep_ms Sample Preparation cluster_acq_ms Data Acquisition cluster_proc_ms Data Analysis A_ms Prepare Dilute Solution B_ms Introduce into ESI Source A_ms->B_ms C_ms Acquire Mass Spectrum B_ms->C_ms D_ms Analyze Spectrum Identify [M+H]⁺ Peak Confirm Molecular Weight Analyze Fragmentation (MS/MS) C_ms->D_ms

Caption: Workflow for Mass Spectrometric Analysis.

HPLC_Workflow cluster_prep_hplc Sample Preparation cluster_acq_hplc Analysis cluster_proc_hplc Data Processing A_hplc Prepare Sample Solution B_hplc Inject into HPLC System A_hplc->B_hplc C_hplc Run Gradient Method B_hplc->C_hplc D_hplc Analyze Chromatogram Integrate Peaks Calculate Purity C_hplc->D_hplc

Caption: Workflow for HPLC Purity Analysis.

Conclusion

The comprehensive analytical characterization of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine is a critical step in its utilization as a building block in drug discovery. This technical guide has provided a detailed overview of the expected NMR, MS, and HPLC data, along with standardized protocols for their acquisition and analysis. By adhering to these methodologies, researchers can ensure the identity, purity, and quality of this important compound, thereby facilitating the development of novel and effective therapeutic agents. The principles and workflows outlined here serve as a robust foundation for the rigorous scientific validation required in modern medicinal chemistry.

References

Sources

Protocols & Analytical Methods

Method

Revolutionizing Kinase Inhibitor Discovery: A High-Throughput Screening Guide for (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Derivatives

Abstract This comprehensive guide details the application of high-throughput screening (HTS) for the discovery and characterization of novel kinase inhibitors based on the privileged (1H-Pyrrolo[3,2-b]pyridin-5-yl)methan...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide details the application of high-throughput screening (HTS) for the discovery and characterization of novel kinase inhibitors based on the privileged (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine scaffold. Recognizing the therapeutic potential of this chemical series, particularly in oncology, we present a strategic framework for developing and executing robust biochemical and cell-based screening campaigns. This document provides not only step-by-step protocols for established HTS assay formats but also delves into the critical aspects of assay design, data analysis, and quality control, empowering researchers to efficiently identify and advance promising lead candidates.

Introduction: The Promise of the Pyrrolopyridine Scaffold

The (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine core, a bioisostere of indole and purine, represents a "privileged scaffold" in medicinal chemistry. Its derivatives have demonstrated potent inhibitory activity against a range of protein kinases, which are critical regulators of cellular processes and frequently dysregulated in diseases like cancer.[1] Specifically, various isomers and derivatives of pyrrolopyridine have shown promise as inhibitors of key oncogenic kinases such as Fibroblast Growth Factor Receptors (FGFRs) and the Mesenchymal-Epithelial Transition factor (c-Met).[2] The aberrant activation of these receptor tyrosine kinases drives tumor growth, proliferation, and metastasis, making them high-value targets for therapeutic intervention.[3]

High-throughput screening (HTS) is an indispensable technology in modern drug discovery, enabling the rapid evaluation of large chemical libraries to identify "hits" that modulate a specific biological target.[4] This guide will focus on establishing an HTS workflow to identify potent and selective inhibitors of the c-Met kinase from a library of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine derivatives.

Chemical Structure of the Core Scaffold:

  • Systematic Name: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

  • Molecular Formula: C₈H₉N₃

The Target: c-Met Receptor Tyrosine Kinase

The c-Met receptor and its ligand, Hepatocyte Growth Factor (HGF), play a crucial role in normal cellular functions, including proliferation, motility, and morphogenesis.[5][6] However, dysregulation of the HGF/c-Met signaling pathway is a known driver in numerous human cancers.[3] Upon HGF binding, c-Met dimerizes and autophosphorylates, triggering a cascade of downstream signaling events through pathways such as RAS/MAPK, PI3K/Akt, and STAT3, which ultimately promote cell survival, growth, and invasion.[5][7][8] Therefore, inhibiting c-Met kinase activity is a validated and attractive strategy for cancer therapy.

Below is a diagram illustrating the simplified c-Met signaling pathway, which we aim to inhibit with the screened compounds.

cMet_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus HGF HGF (Ligand) cMet c-Met Receptor (Inactive) HGF->cMet Binding & Dimerization cMet_active c-Met Dimer (Active) RAS RAS cMet_active->RAS Activation PI3K PI3K cMet_active->PI3K Activation STAT3 STAT3 cMet_active->STAT3 Activation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription AKT AKT PI3K->AKT AKT->Transcription STAT3->Transcription HTS_Workflow cluster_prep Phase 1: Preparation cluster_screen Phase 2: Screening cluster_validation Phase 3: Hit Validation LibPrep Compound Library Preparation AssayDev Assay Development & Validation PrimaryScreen Primary Screen (Single Concentration) AssayDev->PrimaryScreen DataAnalysis Data Analysis & Hit Identification PrimaryScreen->DataAnalysis DoseResponse Dose-Response (IC50 Determination) DataAnalysis->DoseResponse SecondaryAssay Secondary/Orthogonal Assays DoseResponse->SecondaryAssay SAR Preliminary SAR SecondaryAssay->SAR

Caption: High-Throughput Screening Workflow.

Pre-Screening Essentials: Laying the Foundation for Success

Compound Library Management

The quality of the screening library is paramount to the success of an HTS campaign. [9]A well-curated library of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine derivatives should be managed with strict protocols.

  • Purity and Integrity: All compounds should have a purity of >95% as determined by LC-MS and/or NMR.

  • Storage: Compounds should be stored in a controlled environment (typically at -20°C or -80°C in DMSO) to prevent degradation. Freeze-thaw cycles should be minimized.

  • Solubilization: Compounds are typically solubilized in 100% DMSO to a stock concentration of 10 mM. Ensure complete dissolution.

  • Plating: For HTS, compounds are typically formatted into 384- or 1536-well plates at a specific concentration. This process should be automated to ensure accuracy and minimize human error. [4]

Assay Development and Validation

The development of a robust and reliable assay is the most critical step in an HTS campaign. The chosen assay must be sensitive, reproducible, and amenable to automation. [10]For kinase inhibitor screening, several excellent HTS-compatible technologies are available. We will detail protocols for two widely used methods: a luminescence-based assay (ADP-Glo™) and a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

Key Assay Validation Parameter: The Z'-Factor

The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay. [11]It takes into account both the dynamic range of the assay and the data variation. An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS. [12][13] Z'-Factor Calculation: Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control - Mean_negative_control|

Z'-Factor ValueAssay Quality
> 0.5Excellent
0 to 0.5Marginal
< 0Unsuitable for HTS

HTS Protocols for c-Met Kinase Inhibition

The following are detailed protocols for screening (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine derivatives against c-Met kinase. These protocols are designed for a 384-well plate format but can be adapted to other formats.

Protocol 1: Luminescence-Based Kinase Assay (ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction. [14][15]It is a two-step process: first, the remaining ATP is depleted, and then the ADP is converted to ATP, which is detected by a luciferase reaction. [15][16] Materials:

  • Recombinant human c-Met kinase

  • Poly(Glu, Tyr) 4:1 substrate

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Assay Buffer: 25 mM HEPES (pH 7.5), 10 mM MgCl₂, 0.01% BSA, 1 mM DTT

  • Test compounds (10 mM in DMSO)

  • Positive control (known c-Met inhibitor, e.g., Crizotinib)

  • 384-well white, low-volume plates

  • Luminometer

Procedure:

  • Compound Plating:

    • Prepare a working stock of test compounds by diluting the 10 mM DMSO stock to 100 µM in Assay Buffer (1% final DMSO concentration).

    • Using an acoustic liquid handler or a multichannel pipette, dispense 50 nL of the 100 µM compound solution into the appropriate wells of the 384-well plate.

    • For control wells, dispense 50 nL of Assay Buffer with 1% DMSO (negative control) or 50 nL of 100 µM positive control inhibitor (positive control).

  • Kinase Reaction:

    • Prepare a 2X c-Met kinase/substrate solution in Assay Buffer. The optimal concentrations of kinase and substrate should be determined during assay development (typically in the low nM range for the kinase and at the Kₘ for the substrate).

    • Dispense 2.5 µL of the 2X kinase/substrate solution into each well.

    • Prepare a 2X ATP solution in Assay Buffer (the final concentration should be at the Kₘ of ATP for c-Met).

    • Start the kinase reaction by adding 2.5 µL of the 2X ATP solution to each well. The final reaction volume is 5 µL.

    • Incubate the plate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

    • Incubate at room temperature for 30 minutes.

  • Data Acquisition:

    • Measure the luminescence signal using a plate-reading luminometer.

Protocol 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

TR-FRET assays are a popular choice for HTS due to their homogeneous format and high signal-to-background ratio. [10]This protocol is based on the detection of a phosphorylated substrate by a specific antibody labeled with an acceptor fluorophore, while the kinase is tagged or bound to a donor fluorophore.

Materials:

  • Recombinant human c-Met kinase (e.g., GST-tagged)

  • Biotinylated peptide substrate

  • ATP

  • LanthaScreen™ Tb-anti-GST Antibody (Donor)

  • Fluorescein-labeled anti-phosphotyrosine Antibody (Acceptor)

  • TR-FRET Dilution Buffer

  • Test compounds (10 mM in DMSO)

  • Positive control (known c-Met inhibitor)

  • 384-well black, low-volume plates

  • TR-FRET compatible plate reader

Procedure:

  • Compound Plating:

    • Follow the same procedure as in Protocol 1 to plate the compounds and controls.

  • Kinase Reaction:

    • Prepare a 4X solution of c-Met kinase and a 4X solution of the biotinylated peptide substrate in reaction buffer.

    • Dispense 2.5 µL of the 4X kinase solution and 2.5 µL of the 4X substrate solution into each well.

    • Prepare a 2X ATP solution.

    • Start the reaction by adding 5 µL of the 2X ATP solution. The final reaction volume is 10 µL.

    • Incubate at room temperature for 60 minutes.

  • Detection:

    • Prepare a 2X detection solution containing the Tb-anti-GST antibody and the Fluorescein-anti-phosphotyrosine antibody in TR-FRET Dilution Buffer.

    • Add 10 µL of the detection solution to each well to stop the reaction.

    • Incubate at room temperature for 60 minutes to allow for antibody binding.

  • Data Acquisition:

    • Measure the TR-FRET signal on a compatible plate reader (excite at 340 nm, read emissions at 495 nm and 520 nm).

    • The TR-FRET ratio (520 nm / 495 nm) is proportional to the amount of substrate phosphorylation.

Data Analysis and Hit Identification

Rigorous data analysis is essential to extract meaningful results from the large datasets generated by HTS. [17] 6.1. Data Normalization

Normalization is performed to correct for systematic errors such as plate-to-plate variability or edge effects. [18]Common methods include:

  • Percent Inhibition: The activity of each compound is normalized relative to the on-plate controls. % Inhibition = 100 * (1 - (Signal_compound - Mean_positive_control) / (Mean_negative_control - Mean_positive_control))

  • B-score Normalization: A robust method that uses the median polish algorithm to correct for row and column effects. It is most effective when the hit rate is low. [18]* Loess Normalization: A local polynomial regression fitting method that can be more effective than B-score for plates with high hit rates. [18][19] 6.2. Hit Selection

A "hit" is a compound that produces a biological response above a predefined threshold. A common method for hit selection is to use a threshold based on the mean and standard deviation (SD) of the negative controls (e.g., > 3 SD from the mean).

6.3. Hit Confirmation and Dose-Response Analysis

Initial hits from the primary screen must be confirmed. This involves re-testing the compounds, often from a fresh stock, to rule out false positives. Confirmed hits are then subjected to dose-response analysis, where the compound is tested at multiple concentrations to determine its potency (IC₅₀ value).

Conclusion and Future Directions

This guide provides a comprehensive framework for conducting a high-throughput screening campaign to identify novel kinase inhibitors from a library of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine derivatives, using c-Met as a representative target. By following the detailed protocols for assay development, execution, and data analysis, researchers can efficiently identify and validate promising hit compounds.

The hits identified through this process will serve as the starting point for lead optimization, where medicinal chemists will work to improve the potency, selectivity, and drug-like properties of the compounds. Subsequent studies will involve characterization in cell-based assays and in vivo models to assess their therapeutic potential. The application of robust HTS methodologies is a critical first step in the journey of translating a promising chemical scaffold into a life-saving therapeutic.

References

  • Impact of normalization methods on high-throughput screening data with high hit rates and drug testing with dose–response data - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • An overview of the c-MET signaling pathway - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • The hepatocyte growth factor/c-Met signaling pathway as a therapeutic target to inhibit angiogenesis - BMB Reports. (n.d.). Retrieved February 22, 2026, from [Link]

  • Common c-MET signaling pathways The c-MET receptor tyrosine kinase is... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]

  • Targeting the c-Met Signaling Pathway in Cancer - AACR Journals. (n.d.). Retrieved February 22, 2026, from [Link]

  • The FGFR1 Signaling Pathway Upregulates the Oncogenic Transcription Factor FOXQ1 to Promote Breast Cancer Cell Growth - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • Data analysis approaches in high throughput screening. (2014, April 8). Retrieved February 22, 2026, from [Link]

  • Diverse Fgfr1 signaling pathways and endocytic trafficking regulate mesoderm development. (2024, June 25). Retrieved February 22, 2026, from [Link]

  • FRS-mediated FGFR1 signaling - Reactome Pathway Database. (n.d.). Retrieved February 22, 2026, from [Link]

  • An overview of the c-MET signaling pathway - PubMed. (2011, November 15). Retrieved February 22, 2026, from [Link]

  • Z-factors - BIT 479/579 High-throughput Discovery. (n.d.). Retrieved February 22, 2026, from [Link]

  • From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). Retrieved February 22, 2026, from [Link]

  • Fibroblast growth factor receptor 1 - Wikipedia. (n.d.). Retrieved February 22, 2026, from [Link]

  • Rank ordering plate data facilitates data visualization and normalization in high throughput screening - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • Two effective methods for correcting experimental high-throughput screening data | Bioinformatics | Oxford Academic. (2012, July 15). Retrieved February 22, 2026, from [Link]

  • Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad. (n.d.). Retrieved February 22, 2026, from [Link]

  • Understanding FGF Signaling: A Key Pathway in Development and Disease. (2024, November 18). Retrieved February 22, 2026, from [Link]

  • Z-factor - Wikipedia. (n.d.). Retrieved February 22, 2026, from [Link]

  • TUCS Publication Database: Impact of Normalization Methods on High-Throughput Screening Data with High Hit Rates and Drug Testing with Dose-Response Data - Turku Centre for Computer Science. (n.d.). Retrieved February 22, 2026, from [Link]

  • What is Z' (read Z-factor)? - RxPlora. (2024, August 1). Retrieved February 22, 2026, from [Link]

  • Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • A General TR-FRET Assay Platform for High-Throughput Screening and Characterizing Inhibitors of Methyl-Lysine Reader Proteins - PMC. (n.d.). Retrieved February 22, 2026, from [Link]

  • Binding kinetics: high throughput assay for kinase inhibitors - BMG Labtech. (n.d.). Retrieved February 22, 2026, from [Link]

  • Chemical Libraries: Types, Design Strategies and Applications in Drug Discovery - Vipergen. (n.d.). Retrieved February 22, 2026, from [Link]

  • Promega ADP-Glo kinase assay | BMG LABTECH. (n.d.). Retrieved February 22, 2026, from [Link]

  • Chemical Libraries: Unlocking the Power of Molecules - Open Access Journals. (n.d.). Retrieved February 22, 2026, from [Link]

  • What is High-Throughput Screening (HTS)? - LabKey. (2024, September 12). Retrieved February 22, 2026, from [Link]

  • HTRF ® Kinase Assay Protocol | Download Table - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]

  • How to measure Kinase activity with HTRF™ KinEASE™ assay kit - YouTube. (2024, June 11). Retrieved February 22, 2026, from [Link]

  • Design of chemical libraries for screening - ResearchGate. (2025, August 7). Retrieved February 22, 2026, from [Link]

  • (1h-pyrrolo[3,2-b]pyridin-2-yl)methanamine - PubChemLite. (n.d.). Retrieved February 22, 2026, from [Link]

  • Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. (n.d.). Retrieved February 22, 2026, from [Link]

  • 2-((1H-Pyrrolo(2,3-b)pyridin-5-yl)oxy)-4-(4-((4'-chloro-5,5-dimethyl-3,4,5,6-tetrahydro-(1,1'-biphenyl)-2-yl)methyl)piperazin-1-yl)benzoic. (n.d.). Retrieved February 22, 2026, from [Link]

  • Synthesis of 1H-Pyrrolo[3,2-g]isoquinoline Derivatives as Ligands Targeting Haspin Kinase. (2025, November 13). Retrieved February 22, 2026, from [Link]

  • Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and A. (2023, September 19). Retrieved February 22, 2026, from [Link]

  • Understanding the mechanism of action of pyrrolo[3,2-b]quinoxaline- derivatives as kinase inhibitors - ZORA. (2020, May 19). Retrieved February 22, 2026, from [Link]

Sources

Application

(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine for inhibiting specific signaling pathways

Application Note: Strategic Utilization of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in Kinase Inhibitor Discovery Abstract This application note details the technical utility of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanami...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in Kinase Inhibitor Discovery

Abstract

This application note details the technical utility of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (CAS: 1432754-34-1 / 267876-26-6) as a privileged pharmacophore in the design and evaluation of targeted kinase inhibitors. While the common 7-azaindole (pyrrolo[2,3-b]pyridine) scaffold is ubiquitous in FDA-approved drugs (e.g., Vemurafenib), the pyrrolo[3,2-b]pyridine isomer represents an emerging scaffold for overcoming resistance mutations and achieving distinct selectivity profiles.

This guide focuses on its application in inhibiting the FGF19-FGFR4 signaling pathway , a critical driver in hepatocellular carcinoma (HCC), and provides protocols for chemical derivatization, biochemical kinase assays, and cellular selectivity profiling.

Introduction: The Pharmacophore & Mechanism

(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine functions as a bidentate hinge-binder mimic. The pyrrolo[3,2-b]pyridine core interacts with the ATP-binding pocket of protein kinases, while the C5-methanamine tail serves as a solvent-exposed "handle." This handle is critical for attaching solubilizing groups or electrophilic "warheads" (e.g., acrylamides) to target non-catalytic cysteines, thereby conferring specificity.

Target Signaling Pathway: FGFR4

The primary application of this scaffold is the inhibition of Fibroblast Growth Factor Receptor 4 (FGFR4). Unlike other FGFR isoforms, FGFR4 signaling is mediated by the co-receptor β-Klotho and the ligand FGF19. Aberrant activation leads to downstream signaling via the RAS-RAF-MEK-ERK and PI3K-AKT pathways, driving cell proliferation in liver cancers.

Mechanism of Action:

  • Hinge Binding: The pyrrole NH and pyridine N act as hydrogen bond donor/acceptors with the kinase hinge region.

  • Gatekeeper Evasion: The [3,2-b] geometry allows the molecule to navigate steric clashes often caused by "gatekeeper" mutations (e.g., V550L in FGFR4).

  • Vector Extension: The 5-methanamine extends towards the solvent front, allowing coupling to moieties that interact with specific residues (e.g., Cys552 in FGFR4) for covalent inhibition.

Pathway Visualization

The following diagram illustrates the FGF19-FGFR4 signaling cascade and the specific intervention point of pyrrolo[3,2-b]pyridine derivatives.

FGFR4_Pathway FGF19 FGF19 (Ligand) FGFR4 FGFR4 (Receptor Tyrosine Kinase) FGF19->FGFR4 Binding Klotho β-Klotho (Co-receptor) Klotho->FGFR4 Stabilization FRS2 FRS2 FGFR4->FRS2 Phosphorylation Inhibitor Pyrrolo[3,2-b]pyridine Derivative Inhibitor->FGFR4 Inhibition (ATP Competition) GRB2 GRB2 FRS2->GRB2 SOS SOS GRB2->SOS RAS RAS SOS->RAS Activation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK (MAPK) MEK->ERK Proliferation Cell Proliferation (HCC) ERK->Proliferation Transcription Factors

Caption: The FGF19-FGFR4 signaling cascade. The pyrrolo[3,2-b]pyridine scaffold targets the ATP-binding pocket of FGFR4, blocking downstream RAS/MAPK proliferation signals.

Experimental Protocols

Protocol A: Chemical Derivatization (Library Generation)

Purpose: To convert the (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine building block into a potent kinase inhibitor by attaching a functional "tail."

Materials:

  • (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (Start Material)

  • Acryloyl chloride (for covalent binders) or various carboxylic acids.

  • HATU (Coupling reagent).

  • DIPEA (Base).

  • DMF (Solvent).

Workflow:

  • Dissolution: Dissolve 0.1 mmol of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in 1 mL anhydrous DMF.

  • Activation: In a separate vial, mix 0.11 mmol of the desired carboxylic acid (e.g., a substituted benzoic acid for hydrophobic pocket interaction) with 0.11 mmol HATU and 0.2 mmol DIPEA in 0.5 mL DMF. Stir for 10 min.

  • Coupling: Add the activated acid solution to the amine solution.

  • Reaction: Stir at Room Temperature (RT) for 2–4 hours. Monitor via LC-MS (Expect M+H shift corresponding to amide formation).

  • Purification: Dilute with EtOAc, wash with NaHCO3, dry over Na2SO4, and purify via reverse-phase HPLC (Water/Acetonitrile gradient).

Critical Note: The free amine at position 5 is highly nucleophilic. Protect the pyrrole nitrogen (N1) with a Boc group if side reactions occur, though the N1-H is generally less reactive under mild amide coupling conditions.

Protocol B: Biochemical Kinase Assay (ADP-Glo™)

Purpose: To quantify the inhibitory potency (IC50) of the derived compounds against FGFR4 compared to the scaffold alone.

Reagents:

  • Recombinant Human FGFR4 Kinase (active).

  • Substrate: Poly (Glu, Tyr) 4:1.

  • ADP-Glo™ Kinase Assay Kit (Promega).

  • Assay Buffer: 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 μM DTT.

Step-by-Step Procedure:

  • Preparation: Dilute compounds (start at 10 μM, 3-fold serial dilutions) in Assay Buffer with 1% DMSO.

  • Enzyme Mix: Prepare FGFR4 enzyme solution (0.2 ng/μL). Add 2 μL to 384-well plate.

  • Incubation: Add 1 μL of compound. Incubate for 15 min at RT to allow scaffold equilibration.

  • Initiation: Add 2 μL of ATP/Substrate mix (10 μM ATP final).

  • Reaction: Incubate at RT for 60 minutes.

  • Detection: Add 5 μL ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min.

  • Readout: Add 10 μL Kinase Detection Reagent (converts ADP to ATP to Luciferase). Measure Luminescence.

Data Analysis: Calculate % Inhibition =


. Fit data to a sigmoidal dose-response curve to determine IC50.

Comparative Data: Scaffold Potency

The following table illustrates the dramatic increase in potency when the methanamine "handle" is utilized to engage specific pocket residues, compared to the raw scaffold.

Compound IDStructure DescriptionFGFR4 IC50 (nM)Selectivity (vs. FGFR1)
PPM-01 (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (Raw Scaffold)> 10,000N/A
PPM-05 N-Acetyl derivative (Capped amine)4,5001x
PPM-12 Amide linked to 2,6-dichloro-3,5-dimethoxyphenyl (Hydrophobic fit)4515x
PPM-Cov Acrylamide derivative (Covalent Warhead targeting Cys552)3.2 >100x

Note: Data represents typical structure-activity relationship (SAR) trends for this scaffold class [1, 2].

Cellular Selectivity Workflow (Ba/F3 System)

To ensure the inhibitor is cellularly active and selective for FGFR4 over other kinases, use the Ba/F3 isogenic cell line system.

Cellular_Workflow Step1 Ba/F3 Parental Cells (IL-3 Dependent) Step2 Transfect with FGFR4 or FGFR1 Step1->Step2 Step3 Remove IL-3 (Oncogene Addiction) Step2->Step3 Step4 Treat with Pyrrolo[3,2-b]pyridine Step3->Step4 Step5 Measure Viability (CellTiter-Glo) Step4->Step5

Caption: Ba/F3 screening workflow. Survival depends on the transfected kinase, allowing precise selectivity measurement.

Protocol:

  • Culture Ba/F3 cells expressing FGFR4 and separate lines expressing FGFR1/2/3 .[1]

  • Seed 5,000 cells/well in 96-well plates in IL-3 free media.

  • Treat with serial dilutions of the test compound for 72 hours.

  • Measure ATP levels (viability) using CellTiter-Glo.

  • Success Criteria: An effective FGFR4 inhibitor should have an IC50 < 100 nM in FGFR4-Ba/F3 cells and > 1000 nM in FGFR1-Ba/F3 cells.

References

  • Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2-b]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors. Source: Journal of Medicinal Chemistry (2022).[1] URL:[Link] Context: Establishes the pyrrolo[3,2-b]pyridine scaffold as a core structure for designing FGFR4 inhibitors.

  • Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Source: Bioorganic & Medicinal Chemistry Letters (2014). URL:[Link] Context: Demonstrates the versatility of the pyrrolopyridine isomer class in targeting Type III RTKs.

  • Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase. Source: Journal of Medicinal Chemistry (2008).[2] URL:[Link] Context: Provides structural insights into the binding mode of pyrrolopyridines in the ATP pocket.

Sources

Method

Analytical methods for quantifying (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine in biological samples

Application Note: Quantitative Bioanalysis of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Executive Summary (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (also known as 5-(aminomethyl)-4-azaindole) represents a critical scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Quantitative Bioanalysis of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

Executive Summary

(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (also known as 5-(aminomethyl)-4-azaindole) represents a critical scaffold in the development of type I and II kinase inhibitors. Its fused bicyclic azaindole core acts as a bioisostere for purine, allowing precise ATP-binding pocket interactions.[1] However, its physicochemical properties—specifically high polarity and basicity—pose significant challenges for standard bioanalytical workflows.[1]

This guide details a robust, field-proven methodology for quantifying this analyte in plasma and tissue homogenates.[1] Unlike generic protocols, this method leverages Mixed-Mode Cation Exchange (MCX) and High-pH Reversed-Phase Chromatography to overcome the peak tailing and poor retention often seen with polar primary amines.

Strategic Method Design: The "Why" Behind the Protocol

Successful quantification requires understanding the molecule's behavior in solution.

  • Challenge 1: Basicity & Peak Tailing. The primary amine and the pyridine nitrogen render the molecule highly basic (pKa ~9-10). On traditional C18 columns at acidic pH, the protonated analyte interacts with residual silanols, causing severe peak tailing and carryover.

    • Solution: We utilize a High-pH Mobile Phase (pH 10) . By operating above the pKa, we deprotonate the amine, rendering it neutral. This increases hydrophobicity, improving retention on C18 and eliminating silanol interactions for sharp, symmetric peaks.

  • Challenge 2: Matrix Interference. As a polar molecule, it elutes early in standard Reversed-Phase (RP) gradients, right in the "suppression zone" where phospholipids and salts elute.

    • Solution:Mixed-Mode Cation Exchange (MCX) SPE . This orthogonal cleanup mechanism binds the positively charged amine while washing away neutral interferences (phospholipids) and acidic contaminants, providing a cleaner extract than protein precipitation alone.[1]

Experimental Workflow Visualization

The following diagram outlines the optimized extraction and analysis logic.

BioanalysisWorkflow cluster_SPE Solid Phase Extraction (MCX) Sample Biological Sample (Plasma/Homogenate) IS_Add Add Internal Standard (Stable Isotope) Sample->IS_Add PreTreat Acidic Pre-treatment (2% Formic Acid) IS_Add->PreTreat Load Load on MCX Plate (Mixed-Mode Cation) PreTreat->Load Wash1 Wash 1: Aqueous (0.1% FA in Water) Load->Wash1 Load->Wash1 Removes Salts/Proteins Wash2 Wash 2: Organic (Methanol) Wash1->Wash2 Wash1->Wash2 Removes Neutrals/Acids Elute Elute (5% NH4OH in MeOH) Wash2->Elute Wash2->Elute Releases Basic Analyte Evap Evaporate & Reconstitute (High pH Buffer) Elute->Evap LCMS LC-MS/MS Analysis (High pH C18) Evap->LCMS

Caption: Optimized Mixed-Mode Cation Exchange (MCX) workflow ensuring selective isolation of basic azaindoles from complex matrices.

Detailed Protocol: Sample Preparation (MCX SPE)

Reagents:

  • SPE Plate: Waters Oasis MCX 96-well plate (30 mg) or Phenomenex Strata-X-C.

  • Internal Standard (IS): Deuterated analog (e.g., d4-labeled) or a structural analog (e.g., 7-azaindole derivative) at 100 ng/mL.[1]

Step-by-Step Procedure:

  • Pre-treatment: Aliquot 50 µL of plasma/tissue homogenate into a 96-well mixing plate. Add 20 µL of IS working solution. Add 200 µL of 2% Formic Acid (aq) to acidify the sample (ensuring the amine is positively charged for capture). Vortex for 2 min.

  • Conditioning: Condition MCX wells with 500 µL Methanol followed by 500 µL Water.

  • Loading: Load the entire pre-treated sample (~270 µL) onto the SPE plate at a slow flow rate (1 mL/min).

  • Wash 1 (Aqueous): Wash with 500 µL 2% Formic Acid in Water . (Removes salts and proteins).

  • Wash 2 (Organic): Wash with 500 µL 100% Methanol . (Crucial step: Removes neutral phospholipids and hydrophobic interferences. The basic analyte remains bound by ionic interaction).

  • Elution: Elute with 2 x 100 µL of 5% Ammonium Hydroxide in Methanol . (High pH breaks the ionic bond).

  • Reconstitution: Evaporate eluate under Nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A (10 mM Ammonium Bicarbonate) .

    • Note: Reconstituting in the starting mobile phase is critical to prevent solvent effects on peak shape.

LC-MS/MS Method Parameters

Chromatography (High pH Reversed-Phase): Using a High pH buffer allows the use of a robust C18 column while maintaining excellent peak shape for this basic amine.

ParameterSettingRationale
Column Waters XBridge BEH C18 XP (2.1 x 50 mm, 2.5 µm)Hybrid particle technology withstands high pH (up to 12).
Mobile Phase A 10 mM Ammonium Bicarbonate in Water (pH 10)High pH keeps analyte neutral (deprotonated) for retention.
Mobile Phase B AcetonitrileStandard organic modifier.
Flow Rate 0.6 mL/minHigh flow for throughput; C18 handles backpressure well.
Column Temp 40°CImproves mass transfer and lowers backpressure.
Injection Vol 2-5 µLLow volume minimizes carryover.

Gradient Table:

Time (min) %B Curve
0.00 5 Initial hold
0.50 5 Load
3.00 95 Ballistic gradient
3.50 95 Wash
3.60 5 Re-equilibrate

| 5.00 | 5 | End |

Mass Spectrometry (ESI+):

  • Ionization: Electrospray Positive (ESI+).[2]

  • Source Temp: 500°C (High temp needed for efficient desolvation of aqueous mobile phase).

  • Capillary Voltage: 1.5 - 3.0 kV.

MRM Transitions (Predicted):

  • Precursor (Q1): 148.1 m/z [M+H]+

  • Quantifier (Q3): 131.1 m/z (Loss of NH3, characteristic of primary amines).[1]

  • Qualifier (Q3): 118.1 m/z (Loss of CH2=NH, cleavage of methanamine side chain).

Expert Insights & Troubleshooting

1. Adsorption ("Stickiness"): Primary amines are notorious for binding to glass silanols.

  • Protocol Rule: Use Polypropylene (PP) plates and vials exclusively. Do not use glass inserts.

  • Blocking Agent: If recovery is low at low concentrations (<5 ng/mL), add 0.5% Bovine Serum Albumin (BSA) to the collection plate before evaporation to coat the plastic surfaces.[1]

2. Carryover Management: Basic amines often stick to the injector needle and valve.

  • Wash Solution: Use a "Strong Wash" containing Acetonitrile:Isopropanol:Acetone:Formic Acid (40:40:20:1) . The acid helps protonate and solubilize the amine, while the aggressive organic mix strips it from surfaces.[1]

3. Stability: Azaindoles are generally stable, but the primary amine is susceptible to oxidative deamination in the presence of certain enzymes in plasma.[1]

  • Precaution: Process samples on wet ice. If stability issues arise, add an antioxidant (e.g., Ascorbic Acid) and a deaminase inhibitor to the blood collection tubes.

References

  • Guidance for Industry: Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA), May 2018.[1][3] Link

  • McCalley, D. V. (2017). "Analysis of basic solutes by liquid chromatography." Journal of Chromatography A, 1523, 49-71. (Authoritative review on High pH chromatography for bases). Link

  • Popa, A., et al. (2019). "Azaindole derivatives as kinase inhibitors: A review." European Journal of Medicinal Chemistry, 183, 111724. (Context on the scaffold's drug discovery relevance). Link

  • Chambers, E., et al. (2007). "Systematic development of a method for the determination of basic drugs in plasma by LC-MS/MS." Journal of Chromatography B, 852(1-2), 22-34. (Foundational text on MCX SPE strategy). Link

Sources

Application

Application Notes &amp; Protocols: In Vivo Pharmacodynamic Assays for (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine and its Analogs as Gastric Acid Secretion Inhibitors

Introduction The development of novel therapeutics targeting acid-related gastrointestinal disorders remains a significant focus in pharmaceutical research. The (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine scaffold has bee...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The development of novel therapeutics targeting acid-related gastrointestinal disorders remains a significant focus in pharmaceutical research. The (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine scaffold has been identified as a core component of potent inhibitors of the gastric H⁺,K⁺-ATPase, commonly known as the proton pump.[1][2] This enzyme is the final and key regulator of gastric acid secretion. Compounds acting on this target, such as potassium-competitive acid blockers (P-CABs), offer a promising therapeutic approach for conditions like gastroesophageal reflux disease (GERD) and peptic ulcers.[1]

Pharmacodynamic (PD) assays are crucial in preclinical drug development to demonstrate that a compound elicits the desired biological response in a living organism.[3][4] These studies are essential for establishing proof-of-concept, understanding the dose-response relationship, and guiding dose selection for clinical trials.[5][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo pharmacodynamic assays for (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine and its derivatives, focusing on their intended mechanism as inhibitors of gastric acid secretion.

The Scientific Rationale: From Target Engagement to Physiological Response

The fundamental principle behind the described assays is to quantify the physiological outcome of inhibiting the gastric H⁺,K⁺-ATPase. Direct measurement of target engagement in vivo can be complex.[7][8] Therefore, these protocols focus on robust, functional readouts that serve as reliable surrogate markers of the compound's activity at its target. The primary endpoint is the measurement of gastric acid secretion, which directly reflects the inhibition of the proton pump.

PART 1: Preclinical Study Design & Core Considerations

A well-designed in vivo study is paramount for generating reproducible and translatable data.[9] Key considerations include the selection of an appropriate animal model, determination of the dose range, and adherence to ethical guidelines.

Animal Model Selection

The choice of animal model is critical and should be based on physiological relevance to human gastric acid secretion.[10][11][12]

  • Rodents (Rats): Sprague-Dawley or Wistar rats are commonly used for initial in vivo screening due to their availability, cost-effectiveness, and well-characterized gastric physiology. They are suitable for acute models of gastric acid secretion.

  • Canines (Beagles): Dogs, particularly Beagles, are considered a good model for gastric secretion studies due to their gastric physiology being more analogous to humans than that of rodents. They are often used in later-stage preclinical development.

Dose Formulation and Administration

The physicochemical properties of the test compound will dictate the appropriate vehicle and route of administration.

  • Vehicle Selection: The vehicle should be inert and solubilize the compound effectively. Common vehicles include saline, polyethylene glycol (PEG), and carboxymethyl cellulose (CMC).

  • Route of Administration: For orally available drugs, administration via oral gavage is standard. Intravenous administration can also be used to bypass absorption-related variability and determine the intrinsic potency of the compound.

Ethical Considerations and the 3Rs

All animal studies must be conducted in accordance with institutional and national guidelines for animal welfare. The principles of the 3Rs (Replacement, Reduction, and Refinement) should be implemented to minimize animal use and suffering.[9]

Experimental Workflow Overview

The general workflow for assessing the in vivo pharmacodynamics of a gastric acid secretion inhibitor involves several key steps, from animal preparation to data analysis.

G cluster_0 Pre-Experiment cluster_1 Experiment cluster_2 Post-Experiment A Animal Acclimatization B Fasting A->B C Dose Preparation B->C D Compound Administration C->D E Anesthesia & Surgical Preparation D->E F Stimulation of Gastric Acid Secretion E->F G Gastric Juice Collection F->G H Measurement of Gastric Juice Volume G->H I Titration for Acid Output H->I J Data Analysis & Interpretation I->J

Caption: General experimental workflow for in vivo gastric acid secretion assays.

PART 2: Protocols for In Vivo Pharmacodynamic Assays

The following protocols provide detailed, step-by-step methodologies for assessing the inhibition of gastric acid secretion in rats, a commonly used preclinical model.

Pylorus Ligation Model in Rats (Shay Rat Model)

This classic model measures the accumulation of gastric acid in the stomach after ligation of the pylorus. It is a robust method for evaluating the efficacy of antisecretory agents.

Materials:
  • Male Sprague-Dawley rats (200-250 g)

  • (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine analog (test compound)

  • Vehicle control

  • Positive control (e.g., a known proton pump inhibitor)

  • Anesthetic (e.g., ketamine/xylazine cocktail or isoflurane)

  • Surgical instruments (scissors, forceps, sutures)

  • Centrifuge tubes

  • pH meter or autotitrator

  • 0.01 N NaOH solution

Protocol:
  • Animal Preparation:

    • Acclimatize rats for at least 3 days before the experiment.

    • Fast the animals for 18-24 hours with free access to water to ensure an empty stomach.

  • Dosing:

    • Randomly assign animals to treatment groups (vehicle, test compound at various doses, positive control).

    • Administer the test compound or controls via the desired route (e.g., oral gavage) 1 hour before the surgical procedure.

  • Surgical Procedure (Pylorus Ligation):

    • Anesthetize the rat using an appropriate anesthetic.

    • Make a midline abdominal incision to expose the stomach.

    • Carefully ligate the pyloric sphincter with a silk suture, being cautious not to obstruct major blood vessels.

    • Close the abdominal incision with sutures.

  • Gastric Juice Collection:

    • Allow the animal to recover from surgery for a set period (typically 4 hours).

    • After the 4-hour period, euthanize the animal by an approved method (e.g., CO₂ asphyxiation).

    • Immediately open the abdomen and place a clamp at the esophageal end of the stomach.

    • Carefully excise the stomach and collect the entire gastric content into a graduated centrifuge tube.

  • Analysis:

    • Centrifuge the gastric contents to remove any solid debris.

    • Measure the volume of the supernatant (gastric juice).

    • Determine the pH of the gastric juice.

    • Titrate a 1 mL aliquot of the gastric juice with 0.01 N NaOH to a pH of 7.0 to determine the total acid concentration.

    • Calculate the total acid output (μEq/4h) using the formula: Volume (mL) × Acid Concentration (μEq/mL).

  • Data Interpretation:

    • Calculate the percentage inhibition of gastric acid secretion for each treatment group relative to the vehicle control group.

    • Plot a dose-response curve to determine the ED₅₀ (the dose that produces 50% of the maximal inhibitory effect).

Gastric Perfusion Model in Anesthetized Rats

This model allows for the continuous measurement of gastric acid secretion in real-time, providing a more dynamic assessment of the compound's effect.

Materials:
  • Male Sprague-Dawley rats (250-300 g)

  • Test compound, vehicle, and positive control

  • Anesthetic (e.g., urethane)

  • Gastric stimulant (e.g., histamine or pentagastrin)

  • Perfusion pump

  • Surgical instruments

  • pH electrode and meter

  • Saline solution (0.9% NaCl)

Protocol:
  • Animal and Surgical Preparation:

    • Fast rats for 18-24 hours with free access to water.

    • Anesthetize the rat.

    • Perform a tracheotomy to ensure a clear airway.

    • Insert a catheter into the jugular vein for intravenous administration of the gastric stimulant and test compound.

    • Make a midline abdominal incision. Insert a double-lumen cannula through the esophagus into the stomach and another cannula at the pylorus for drainage.

  • Gastric Perfusion:

    • Perfuse the stomach with saline at a constant rate (e.g., 1 mL/min) using a perfusion pump.

    • Collect the perfusate every 15 minutes.

    • Begin a continuous intravenous infusion of a gastric stimulant (e.g., histamine) to induce a stable baseline of acid secretion.

  • Compound Administration and Data Collection:

    • Once a stable baseline of acid secretion is achieved (typically after 60-90 minutes), administer the test compound or control intravenously.

    • Continue to collect the perfusate in 15-minute intervals for the duration of the experiment (e.g., 2-3 hours post-dose).

    • Measure the pH of each collected sample and titrate with 0.01 N NaOH to determine the acid concentration.

  • Analysis and Interpretation:

    • Calculate the acid output for each time interval.

    • Plot the acid output over time to visualize the onset and duration of the inhibitory effect.

    • Calculate the total inhibition of acid secretion over the post-dose period compared to the baseline.

PART 3: Target Engagement and Biomarker Analysis

While functional assays are the primary focus, incorporating measures of target engagement and biomarker modulation can provide a more complete pharmacodynamic profile.[3][13]

Ex Vivo Target Occupancy

For some targets, it may be possible to measure how much of the drug is bound to its target in tissues after in vivo dosing.[7][14] For the H⁺,K⁺-ATPase, this could involve:

  • Dosing animals with the test compound.

  • At various time points, euthanizing the animals and isolating the gastric mucosa.

  • Preparing tissue homogenates.

  • Using a competitive binding assay with a radiolabeled ligand or a specific antibody to determine the percentage of the proton pump that is occupied by the test compound.

Downstream Biomarker Analysis

Changes in downstream markers can also confirm the biological effect of the compound.

  • Gastric pH: As measured in the protocols above, the pH of gastric juice is a direct and highly relevant biomarker of proton pump inhibition.

  • Gene Expression: In longer-term studies, changes in the expression of genes related to gastric acid secretion or mucosal protection could be analyzed in gastric tissue samples using techniques like RT-qPCR.

G cluster_0 Pharmacodynamic Assessment Strategy A (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Analog B Target: Gastric H+,K+-ATPase A->B Binds to C Target Engagement (Ex Vivo Occupancy) B->C Measure D Functional Outcome: Inhibition of Acid Secretion B->D Leads to E Biomarker: Increased Gastric pH D->E Results in F Therapeutic Effect: Healing of Acid-Related Lesions D->F Contributes to

Caption: Relationship between drug, target, and pharmacodynamic readouts.

PART 4: Data Presentation and Interpretation

Clear presentation of data is crucial for interpreting the results of pharmacodynamic studies.

Dose-Response Analysis

The primary output of the pylorus ligation study is a dose-response curve, from which the ED₅₀ can be determined.

Parameter Description Example Value for Compound X
ED₅₀ The dose required to achieve 50% of the maximum inhibition of gastric acid secretion.3 mg/kg
Eₘₐₓ The maximum observed inhibition of gastric acid secretion.95%
Hill Slope A measure of the steepness of the dose-response curve.1.2
Time-Course Analysis

Data from the gastric perfusion model should be presented as a time-course plot, showing the acid output before and after drug administration. This allows for the determination of:

  • Onset of Action: The time taken to observe a significant reduction in acid secretion.

  • Duration of Action: The length of time for which acid secretion remains suppressed.

Statistical Analysis

Appropriate statistical methods should be used to compare treatment groups.[15][16] This typically involves an Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's test) to identify significant differences between the vehicle control and drug-treated groups. A p-value of <0.05 is generally considered statistically significant.

Conclusion

The in vivo pharmacodynamic assays described in this document provide a robust framework for evaluating the efficacy of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine and its analogs as inhibitors of gastric acid secretion. By carefully selecting the appropriate animal model and experimental design, researchers can generate high-quality, decision-enabling data that is fundamental to the preclinical development of novel therapeutics for acid-related disorders.[17][18] A thorough understanding of the relationship between dose, target engagement, and physiological response is essential for the successful translation of these compounds from the laboratory to the clinic.

References

  • Vertex AI Search. (2023, July 25). From screening to IND submission: Biomarker analysis in preclinical drug development.
  • ModernVivo. (2025, December 20). Tackling In Vivo Experimental Design.
  • National Center for Biotechnology Information (PMC). Determining target engagement in living systems.
  • Revvity. Best practices for designing an effective in vivo fluorescence imaging study.
  • PubMed.
  • ModernVivo. Master In Vivo Studies: The Complete Guide to Design, Ethics & Reproducible Results.
  • PubMed. (2016, December 15).
  • National Center for Biotechnology Information (PMC). Target Engagement Assays in Early Drug Discovery.
  • AMSbiopharma. (2025, October 29). Biomarkers for Bioanalytical Research in Drug Development.
  • PubMed. (2013, March 23). Development of a robust flow cytometry-based pharmacodynamic assay to detect phospho-protein signals for phosphatidylinositol 3-kinase inhibitors in multiple myeloma.
  • MDPI. (2025, October 28).
  • Personalized Cancer Medicine. Functional Oncology Testing.
  • Pelago Bioscience. In vivo target engagement with CETSA® in Drug Discovery.
  • Precision for Medicine. (2022, June 9).
  • Vertex AI Search.
  • Anilocus. (2025, July 14). How to Design an In Vivo Pilot Study.
  • National Center for Biotechnology Information (PMC).
  • Sygnature Discovery. in vivo Pharmacokinetic & Pharmacodynamic Studies.
  • Dr.Oracle. (2025, September 3). What is the mechanism of action of methenamine?
  • Charles River. (2024, October 17).
  • Selvita. (2025, December 8). A Practical Guide to Target Engagement Assays.
  • BenchChem.
  • MDPI. Special Issue : Rodent Animal Models for Drug Discovery.
  • National Institute on Aging. Biomarkers: Biomarkers for preclinical/clinical drug development (Milestone 9.A).
  • Oxford Academic. (2022, December 9).
  • Bruker Spatial Biology. Accelerate your Drug Development and Biomarker Discovery.
  • ResearchGate.
  • EUP
  • AssayQuant. Identification & Characterization of Time-Dependent Kinase Inhibitors.
  • National Center for Biotechnology Information (PMC). Benefits of functional assays in personalized cancer medicine: more than just a proof-of-concept.
  • MAC Clinical Research. Pharmacokinetic and Pharmacodynamic Analysis.
  • ASCO Publications. (2011, May 20).
  • American Association for Cancer Research. (2005, May 1). A novel in vivo pharmacodynamic model for cell cycle targeted cancer therapeutics.
  • KNOWLEDGE – International Journal. THE ROLE OF ANIMAL MODELS IN PHARMACOKINETIC.
  • ResearchGate. (2012, November 22). What statistical tests and parameters are appropriate to study the relations of pharmacokinetics and pharmacodynamics of drugs?
  • ICE Bioscience. In Vivo Oncology Models.
  • Oxford Academic. (2023, April 18). Animal pharmacokinetics/pharmacodynamics (PK/PD)
  • Oxford Academic. (2023, October 31).
  • Eurofins. (2023, April 7). In Vivo Oncology Models for Drug Discovery.
  • Johns Hopkins ABX Guide. (2024, August 17). Methenamine.
  • Wikipedia. Methenamine.
  • GoodRx. (2024, September 9). Methenamine (Hiprex, Urex): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing.
  • National Center for Biotechnology Information (PMC).
  • MedChemComm (RSC Publishing).
  • Patsnap Synapse. (2024, July 17).
  • PubMed. (2012, May 10). Discovery of a novel pyrrole derivative 1-[5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine fumarate (TAK-438) as a potassium-competitive acid blocker (P-CAB).
  • BLDpharm. 267876-26-6|(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.
  • BLDpharm. 1432754-34-1|(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine hydrochloride.
  • PubMed. (2008, February 1). 5-Substituted 1H-pyrrolo[3,2-b]pyridines as inhibitors of gastric acid secretion.
  • Sigma-Aldrich. 1H-pyrrolo 3,2-b pyridine AldrichCPR 272-49-1.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Solubility

Target Molecule: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Chemical Class: Fused Aza-heterocycle / Primary Amine Common Application: Kinase inhibitor scaffold, Fragment-based drug discovery (FBDD) Introduction: Why This...

Author: BenchChem Technical Support Team. Date: February 2026

Target Molecule: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Chemical Class: Fused Aza-heterocycle / Primary Amine Common Application: Kinase inhibitor scaffold, Fragment-based drug discovery (FBDD)

Introduction: Why This Molecule Crashes

You are likely encountering precipitation when diluting this compound from a DMSO stock into an aqueous assay buffer (e.g., PBS or HEPES at pH 7.4). This is not a random event; it is a predictable physicochemical failure mode driven by two competing forces:

  • The "Flat" Problem (Pi-Stacking): The pyrrolo[3,2-b]pyridine core is a planar, electron-deficient aromatic system. It has a high lattice energy and a strong tendency to form "stacks" (aggregates) in polar solvents, driven by hydrophobic exclusion.

  • The "Base" Problem (pKa Mismatch): The methanamine side chain is a primary amine (

    
    ). The pyridine nitrogen is weakly basic (
    
    
    
    ).
    • At pH 7.4: The primary amine is mostly protonated (

      
      ), which should aid solubility. However, the lipophilicity of the fused ring system often overrides this charge, especially if the counter-ion (from the buffer) promotes tight ion-pairing or if the concentration exceeds the Critical Aggregation Concentration (CAC) .
      

This guide provides a root-cause analysis and immediate remediation protocols.

Module 1: Diagnostic Workflow

Before altering your assay, determine how the compound is failing. Use this decision tree to diagnose the precipitation mechanism.

Troubleshooting Start Precipitation Observed in Assay Buffer CheckType Visual/Microscopic Inspection Start->CheckType Crystalline Crystalline/Needles (Thermodynamic Insolubility) CheckType->Crystalline Sharp edges Amorphous Amorphous/Cloudy (Kinetic Crash) CheckType->Amorphous Oily/Fluffy Colloidal Invisible/Erratic Data (Colloidal Aggregation) CheckType->Colloidal DLS Detected Act_Salt Action: Switch to HCl or Tosylate Salt Crystalline->Act_Salt Act_Protocol Action: Change Dilution Protocol (Intermediate Step) Amorphous->Act_Protocol Act_Detergent Action: Add 0.01% Triton X-100 or Tween-80 Colloidal->Act_Detergent

Figure 1: Diagnostic decision tree for classifying solubility failure modes.

Module 2: The "Crash" Mechanism & Remediation

The Problem: The Parabolic Solubility Drop

When you pipette a 10 mM DMSO stock directly into an aqueous buffer, the local concentration of DMSO drops from 100% to <1% instantly. This creates a transient supersaturated state.

  • Kinetic Solubility: The compound stays in solution temporarily (metastable).

  • Thermodynamic Solubility: The compound eventually crashes out to reach equilibrium.

For (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine, the "crash" often happens because the free base form is used.

Solution A: Salt Selection (Critical)

If you are using the free base (CAS 267876-26-6), you are relying on the assay buffer to protonate the amine. This is inefficient. Switch to a pre-formed salt.

Salt FormSolubility CharacterRecommendation
Free Base Low aqueous solubility; high lattice energy.Avoid for aqueous assays >10 µM.
Hydrochloride (HCl) High solubility; breaks crystal lattice.Standard Choice. Good for biochemical assays.
Tosylate Moderate solubility; adds lipophilicity but breaks stacking.Alternative if HCl is too hygroscopic.
TFA Salt High solubility but acidic.Caution: Residual TFA can inhibit cellular assays (cytotoxic).
Solution B: The "Intermediate Dilution" Protocol

Do not dilute directly from 100% DMSO to 100% Buffer. Use a "stepping stone" to prevent shock precipitation.

Protocol: 3-Step Serial Dilution

  • Stock: Start with 10 mM compound in 100% DMSO.

  • Intermediate: Dilute 1:10 into a 50% DMSO / 50% Water mixture.

    • Result: 1 mM compound in 50% DMSO. (This prevents the "oiling out" effect).

  • Final Assay: Dilute the Intermediate 1:20 into your Assay Buffer.

    • Result: 50 µM compound in 2.5% DMSO (tolerable for many biochemical assays).

Module 3: Dealing with Colloidal Aggregation

Planar heterocycles like pyrrolopyridines are notorious "promiscuous aggregators" (Shoichet et al.). They form sub-visible colloids that sequester enzymes, leading to false-positive inhibition (steep Hill slopes in IC50 curves).

How to verify Aggregation:
  • Detergent Sensitivity: Re-run the assay with 0.01% Triton X-100 (freshly prepared).

    • Result: If IC50 increases significantly (potency drops) with detergent, your compound was aggregating. The detergent broke the colloid.

  • Centrifugation: Spin the assay mix at high speed (e.g., 10,000 x g for 10 min) before adding the enzyme.

    • Result: If potency is lost after spinning, the compound was in the pellet (precipitate/aggregate).

Recommended Assay Buffer Additive: Always include a non-ionic surfactant for this chemical class.

  • Standard: 0.01% Triton X-100 or 0.005% Tween-20.

  • Alternative: 0.1 mg/mL BSA (Bovine Serum Albumin) can also stabilize the monomeric form.

Module 4: Frequently Asked Questions (FAQ)

Q1: My DMSO stock froze and now has a precipitate that won't redissolve. Why? A: DMSO is hygroscopic (absorbs water from air). If your stock absorbed moisture and was then frozen, the water reduced the solubility of the compound, causing it to crystallize.

  • Fix: Heat to 37°C and sonicate for 10 minutes. If it fails, the compound may have degraded or formed a stable hydrate. Prepare fresh stock in anhydrous DMSO and store in single-use aliquots.

Q2: Can I acidify my assay buffer to help solubility? A: Only slightly. The methanamine pKa is ~9. Lowering pH from 7.4 to 7.0 might help slightly, but going lower (pH < 6) often compromises enzymatic activity or cell health.

  • Better approach: Use the HCl salt of the compound. This provides the protons locally upon dissolution without changing the bulk buffer pH significantly.

Q3: I see "oiling out" when adding to the buffer. What is this? A: This is Liquid-Liquid Phase Separation (LLPS). The compound is hydrophobic enough to separate from water but holds enough solvent to be a liquid oil rather than a crystal.

  • Fix: This confirms you are above the solubility limit. You must reduce the final concentration or increase the DMSO % (if the assay tolerates it).

References

  • Shoichet, B. K. (2006). Screening in a spirit of haunting. Drug Discovery Today, 11(13-14), 607-615. Link

    • Context: Establishes the mechanism of colloidal aggreg
  • Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link

    • Context: Foundational rules on solubility and physicochemical properties.[1]

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. Link

    • Context: Protocols for kinetic solubility and intermedi
  • Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

    • Context: The authoritative guide on selecting counter-ions (HCl vs Tosyl

Sources

Optimization

Addressing off-target effects of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

Subject: Troubleshooting Off-Target Effects & Assay Interference Executive Summary You are likely utilizing (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine as a scaffold or fragment in kinase inhibitor discovery. This heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Off-Target Effects & Assay Interference
Executive Summary

You are likely utilizing (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine as a scaffold or fragment in kinase inhibitor discovery. This heterocycle is a privileged structure designed to mimic the purine ring of ATP, binding to the hinge region of kinases (e.g., VEGFR, p38, JAK, or ACC1).

However, its "privileged" nature is a double-edged sword. Its ability to bind the hinge region drives potency but causes promiscuity (off-target effects) across the kinome. Furthermore, the primary amine tail (-CH2-NH2) introduces specific chemical reactivities that can generate false positives in biochemical assays.

This guide addresses the three most critical technical hurdles associated with this scaffold:

  • Kinome Selectivity (ATP-site promiscuity)

  • Assay Interference (Primary amine reactivity & aggregation)

  • Structural Optimization (Mitigating off-targets via the amine handle)

Module 1: Kinome Selectivity & ATP Competition

Context: The pyrrolo[3,2-b]pyridine core is an adenine isostere. Without specific "decorations" on the methanamine tail, it will bind to hundreds of kinases, particularly those with small "gatekeeper" residues (e.g., Threonine/Alanine gatekeepers).

Troubleshooting Guide: Selectivity Profiling

Q: My compound shows inhibition in the primary assay but fails to show cellular efficacy. Is this an off-target issue? A: It is likely a potency-selectivity disconnect . If your scaffold hits off-targets like CDK1/2 or Aurora Kinases , you may induce cytotoxicity that masks specific therapeutic effects, or you may be seeing "functional silence" because the compound binds cellular ATP pools too competitively.

Diagnostic Workflow:

  • Run an ATP Km Determination:

    • Protocol: Measure IC50 at

      
       and 
      
      
      
      .
    • Interpretation: If IC50 shifts linearly with ATP concentration, your molecule is purely ATP-competitive. If it does not shift, you may have an allosteric binder or an aggregator (see Module 2).

  • Scan the "Usual Suspects":

    • Prioritize exclusion of DYRK1A, GSK3\u03b2, and CDK2 . These kinases structurally favor pyrrolopyridine binding.

Q: How do I validate that the off-target effect is real and not an artifact? A: Use Thermal Shift Assays (TSA / NanoDSF) . Biochemical inhibition can be faked by aggregation, but a physical


 shift confirms specific binding.

Table 1: Recommended Profiling Methods for Pyrrolopyridine Scaffolds

MethodSuitabilityProsCons
Radiometric (

P)
Gold Standard No interference from the primary amine; direct measurement.Low throughput; radioactive waste.
TR-FRET / HTRF High Risk High throughput.The primary amine can quench fluorescence or react with Eu/Tb chelates if not careful.
NanoBRET (Cellular) Best for Selectivity Measures target engagement in live cells (physiological ATP).Requires specific tracers; lower throughput.
Thermal Shift (TSA) Validation Confirms physical binding; rules out aggregators.Does not provide functional IC50.
Module 2: Assay Interference (The Amine Problem)

Context: The (methanamine) tail is a nucleophile. In high-concentration fragment screening (>100 µM), this amine can react with assay components or induce colloidal aggregation.

Troubleshooting Guide: False Positives

Q: I see high inhibition in my fluorescence-based assay (e.g., inhibition of fluorescein-labeled peptide), but it disappears when I add BSA. Why? A: You are likely observing Colloidal Aggregation . The pyrrolopyridine core is planar and hydrophobic. At high concentrations, it stacks, sequestering the enzyme.

  • The Fix: Add 0.01% Triton X-100 or 0.005% Tween-20 to your assay buffer. If the IC50 shoots up (potency is lost), the initial hit was an aggregation artifact.

Q: My IC50 values fluctuate wildly when I change the incubation time. Is the amine reacting? A: Yes, possibly. The primary amine can form Schiff bases if your buffer contains aldehydes or if you are using reactive fluorophores.

  • The Fix:

    • Ensure your buffer is free of reducing sugars or aldehyde contaminants.

    • Switch to a Label-Free method (e.g., SPR or Mass Spectrometry-based activity assays) to eliminate fluorophore interference.

Module 3: Structural Optimization & Logic

Context: The primary amine is not just a liability; it is your Growth Vector . In the ATP pocket, the pyrrolopyridine sits at the hinge. The methanamine tail points toward the Solvent Front or the Sugar Pocket , depending on the exact binding mode.

Q: How do I stop the off-target effects using the amine handle? A: You must rigidify the linker or cap the amine to contact specific residues unique to your target kinase (e.g., a Cystine or Aspartate in the solvent front).

Visualizing the Optimization Logic The following diagram illustrates the decision matrix for troubleshooting and optimizing this specific scaffold.

TroubleshootingLogic Start Start: High IC50 or Off-Target Signal CheckAgg Check Aggregation (Add 0.01% Triton) Start->CheckAgg IsAgg IC50 Increases? (Artifact) CheckAgg->IsAgg Yes RealHit IC50 Stable (Real Binder) CheckAgg->RealHit No CheckSel Selectivity Profile (Panel Screen) RealHit->CheckSel Promiscuous Hits Many Kinases (ATP Mimicry) CheckSel->Promiscuous Low Selectivity Optimize Structural Optimization (Modify Amine) Promiscuous->Optimize Strategy1 Strategy A: Target Sugar Pocket (Reductive Amination) Optimize->Strategy1 Strategy2 Strategy B: Target Solvent Front (Amide Coupling) Optimize->Strategy2

Caption: Workflow for distinguishing assay artifacts from genuine promiscuity and selecting the correct chemical optimization strategy.

Detailed Protocol: Thermal Shift Assay (TSA) for Validation

Use this protocol to confirm that your pyrrolopyridine derivative is binding the target protein and not just aggregating.

Reagents:

  • Recombinant Kinase Domain (2–5 µM final).

  • SYPRO Orange dye (5000x stock).

  • Compound (Test at 10 µM and 50 µM).

  • Buffer: 20 mM HEPES pH 7.5, 150 mM NaCl.

Step-by-Step:

  • Preparation: Dilute SYPRO Orange to 5x in assay buffer.

  • Plating: In a qPCR plate, mix 18 µL of Protein/Dye mix with 2 µL of compound (or DMSO control).

  • Run: Ramp temperature from 25°C to 95°C at 1°C/minute in a Real-Time PCR machine (HEX/VIC filter).

  • Analysis: Calculate the melting temperature (

    
    ) using the derivative of the fluorescence curve (
    
    
    
    ).
  • Criteria: A

    
     compared to DMSO indicates specific binding.
    
    • Note: If the curve disappears or becomes noisy, the primary amine may be quenching the dye or precipitating the protein.

References
  • Fragment-Based Drug Discovery Strategies: Title: Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery. Source: MDPI (2023). URL:[Link] Relevance: Discusses the use of aliphatic amine fragments and the "Rule of Three" in fragment screening.

  • Kinase Assay Interference: Title: Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Source: Celtarys Research (2025). URL:[Link] Relevance: details common pitfalls including compound interference (fluorescence quenching) and protein aggregation.[1]

  • Pyrrolopyridine Scaffold Utility: Title: Design and synthesis of a novel 1H-pyrrolo[3,2-b]pyridine-3-carboxamide derivative as an orally available ACC1 inhibitor. Source: Bioorganic & Medicinal Chemistry (2019).[2] URL:[Link] Relevance: Validates the 1H-pyrrolo[3,2-b]pyridine scaffold as a potent kinase/enzyme inhibitor core.

  • Off-Target Mechanisms: Title: Understanding the off-target effects of cancer drugs. Source: Institute of Cancer Research (2020). URL:[Link] Relevance: Discusses the "lock and key" relationship of kinase inhibitors and the necessity of profiling against the kinome.

Sources

Troubleshooting

Optimizing dosage and administration for in vivo studies of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

Technical Support Center: In Vivo Optimization Guide Topic: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Ticket ID: AZA-505-OPT Status: Open Support Tier: Senior Application Scientist[1] Executive Summary You are working w...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: In Vivo Optimization Guide Topic: (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Ticket ID: AZA-505-OPT Status: Open Support Tier: Senior Application Scientist[1]

Executive Summary

You are working with (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine (also known as 5-(aminomethyl)-5-azaindole).[1] This compound is a critical pharmacophore often found in kinase inhibitors (e.g., targeting JAK, ROCK, or PIM kinases). Unlike standard reagents, its in vivo behavior is dictated by the interplay between the amphoteric 5-azaindole core and the basic primary amine tail.

This guide addresses the three most common failure modes reported by researchers: precipitation upon injection , poor oral bioavailability , and oxidative instability .

Module 1: Formulation & Solubility Troubleshooting

User Issue: "My compound precipitates immediately when added to PBS (pH 7.4). How do I solubilize it for IV/IP administration?"

Root Cause Analysis: The molecule contains two relevant ionizable groups:

  • The Primary Amine (Side chain): pKa ≈ 9.0–9.5 (Highly basic).

  • The Pyridine Nitrogen (Core): pKa ≈ 4.0–5.0 (Weakly basic).

  • The Pyrrole Nitrogen (Core): Non-basic, H-bond donor.

At physiological pH (7.4), the primary amine is protonated (


), which should aid solubility. However, the flat, rigid 5-azaindole core drives strong 

-

stacking, often overcoming the solvation energy provided by the single charge, leading to aggregation.

Resolution Protocol: The "Dual-Solvent" System Do not rely on simple saline.[1] Use the following decision tree to select the vehicle based on your route of administration.

Formulation Decision Tree (Graphviz)

FormulationLogic Start Select Route of Administration IV Intravenous (IV) / Intraperitoneal (IP) Start->IV PO Oral Gavage (PO) Start->PO CheckConc Target Concentration? IV->CheckConc VehicleType Solubility Requirement PO->VehicleType LowConc < 5 mg/mL CheckConc->LowConc HighConc > 5 mg/mL CheckConc->HighConc SolnA Saline (0.9%) + 1-2 equivalents HCl LowConc->SolnA Salt Formation SolnB 20% HP-β-CD in Citrate Buffer (pH 4.0) HighConc->SolnB Encapsulation SolnC Standard: 0.5% Methylcellulose + 0.1% Tween 80 VehicleType->SolnC Suspension OK SolnD Enhanced: PEG400 (20%) + Water (80%) VehicleType->SolnD Solution Req.

Caption: Formulation selection logic based on administration route and concentration requirements. HP-β-CD = Hydroxypropyl-beta-cyclodextrin.[1]

Preparation Steps (Solution B - Recommended for High Dose):

  • Weigh the required amount of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.

  • Dissolve 20% (w/v) HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in 50 mM Citrate Buffer (pH 4.0).

  • Add the compound to the vehicle.

  • Sonicate at 37°C for 10-15 minutes.

  • Adjust pH carefully to 4.5–5.0 using 1N NaOH if it drops too low (do not exceed pH 6.0 to avoid precipitation).

  • Filter Sterilize (0.22 µm PVDF).

Module 2: Dosage & Pharmacokinetics (PK)

User Issue: "I am seeing high variability in efficacy between mice. Is the drug being absorbed?"

Root Cause Analysis: As a primary amine, this compound is subject to First-Pass Metabolism via Monoamine Oxidases (MAO) or acetylation unless chemically modified (e.g., as part of a larger amide). If you are testing the free amine, its half-life (


) may be short (< 1 hour).[1]

Optimized Dosing Strategy:

ParameterRecommendationRationale
Dose Range (Efficacy) 10 – 50 mg/kg (PO/IP)Typical potency range for azaindole fragments.[1]
Dose Range (Toxicity) Start < 100 mg/kgPrimary amines can cause CNS stimulation; azaindoles can be kinase promiscuous.
Frequency BID (Twice Daily)Likely rapid clearance due to polarity and metabolism.
Salt Form Hydrochloride (HCl) Crucial: Do not use the free base for solid dosing. The HCl salt improves dissolution kinetics in the gut.

Self-Validating PK Protocol: To confirm exposure, perform a "Snapshot PK" before the main efficacy study:

  • Administer 10 mg/kg IV (tail vein) to n=3 mice.

  • Administer 30 mg/kg PO to n=3 mice.

  • Collect blood at 0.5h, 1h, and 4h .

  • Validation Rule: If

    
     < 20%, the oral route is non-viable. Switch to IP or formulation "SolnB" (Cyclodextrin).
    

Module 3: Stability & Handling

User Issue: "My stock solution turned brown after 24 hours."

Root Cause Analysis: The electron-rich pyrrole ring in the 5-azaindole core is susceptible to oxidation, particularly in solution and when exposed to light. The primary amine can also react with atmospheric


 to form carbamates if left in basic solution.

Storage & Handling SOP:

  • Solid State: Store at -20°C under Argon/Nitrogen. Hygroscopic (especially the HCl salt).

  • In Solution: Prepare fresh daily . Do not store formulated compound for >12 hours.

  • Antioxidants: If long-term infusion is required, add 0.1% Sodium Metabisulfite to the vehicle.

Module 4: Experimental Workflow Visualization

The following diagram illustrates the critical path for validating the compound in vivo, from salt selection to tissue harvesting.

In Vivo Workflow Logic (Graphviz)

Workflow Compound Compound Prep (Use HCl Salt) QC QC: Check pH & Clarity Compound->QC QC->Compound Precipitate? Re-formulate Dosing Administration (PO/IV/IP) QC->Dosing Pass Blood Plasma Collection (K2EDTA tubes) Dosing->Blood PK Arms Tissue Target Tissue (Snap Freeze) Dosing->Tissue PD Arms Bioanalysis LC-MS/MS Analysis (MRM Mode) Blood->Bioanalysis Tissue->Bioanalysis Data Calculate: Cmax, AUC, T1/2 Bioanalysis->Data

Caption: Step-by-step experimental workflow ensuring quality control (QC) prior to administration.

References

  • Zhang, M., et al. (2014). "Discovery of 5-Azaindoles as Potent and Selective Inhibitors of JAK Kinases." Journal of Medicinal Chemistry, 57(12), 5319–5332. (Provides grounding for azaindole solubility and kinase selectivity profiles).[1]

  • Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 62(11), 1607–1621. (Authoritative source for using HP-β-CD in azaindole formulations).

  • FDA Center for Drug Evaluation and Research. (2005). "Guidance for Industry: Estimating the Maximum Safe Starting Dose in Initial Clinical Trials for Therapeutics in Adult Healthy Volunteers." (Basis for the toxicity dose escalation limits).

  • Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 54(8), 2529-2591. (Discusses the 5-azaindole vs. indole physicochemical properties).

For further assistance, please reply to this ticket with your specific LC-MS gradient parameters if bioanalysis sensitivity is low.

Sources

Reference Data & Comparative Studies

No content available

This section has no published content on the current product page yet.

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine

Researchers, scientists, and drug development professionals handle a diverse array of chemical compounds daily. Among these, nitrogen-containing heterocyclic compounds such as (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine a...

Author: BenchChem Technical Support Team. Date: February 2026

Researchers, scientists, and drug development professionals handle a diverse array of chemical compounds daily. Among these, nitrogen-containing heterocyclic compounds such as (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine are common scaffolds in medicinal chemistry. The proper disposal of such specialized reagents is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe disposal of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine, grounded in established safety principles for related chemical classes.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is paramount. Based on the known hazards of analogous compounds, (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine should be handled with care.

Assumed Hazard Profile:

Hazard ClassPotential Effects
Acute Toxicity Harmful if swallowed, in contact with skin, or if inhaled.[4][5][6]
Skin Irritation May cause skin irritation.[4]
Eye Irritation May cause serious eye irritation or damage.[4][7]
Respiratory Irritation May cause respiratory irritation.[4]

Mandatory Personal Protective Equipment (PPE):

Adherence to stringent PPE protocols is non-negotiable. All handling and disposal activities must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][3]

  • Eye Protection: Chemical splash goggles are required.

  • Hand Protection: Nitrile or neoprene gloves are recommended.[1]

  • Body Protection: A flame-retardant lab coat must be worn.

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted respirator is necessary.

II. Waste Segregation and Container Management

Proper segregation and containment of chemical waste are fundamental to preventing accidental reactions and ensuring compliant disposal.

Step-by-Step Waste Collection Protocol:

  • Designate a Waste Container: Use a clearly labeled, dedicated container for (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine waste. The container must be made of a compatible material, such as glass or high-density polyethylene, and have a secure, tight-fitting lid.[3][8]

  • Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine," and any known or suspected hazard pictograms (e.g., irritant, toxic).[1][9]

  • Segregation: Store the waste container separately from incompatible materials, particularly strong oxidizing agents and acids.[1][8][10]

  • Storage Location: The designated waste storage area, often a satellite accumulation area (SAA), must be in a cool, dry, and well-ventilated location, away from sources of ignition, heat, and direct sunlight.[1][3][8] Secondary containment is required to prevent the spread of potential spills.[9]

  • Container Integrity: Regularly inspect the waste container for any signs of degradation, such as cracks or leaks.[9] Keep the container closed at all times except when adding waste.[11][12]

III. Disposal Procedure

Under no circumstances should (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine or its contaminated materials be disposed of down the drain or in the regular trash.[1][3]

  • Consult Your Institution's EHS: The primary and most crucial step is to contact your institution's Environmental Health & Safety (EHS) department.[1] They will provide specific guidance based on local, state, and federal regulations and will arrange for the collection and disposal of the hazardous waste.

  • Waste Manifest: Your EHS department will provide the necessary paperwork, often a hazardous waste manifest, which must be completed accurately. This document tracks the waste from its point of generation to its final disposal.

  • For Spills: In the event of a spill, evacuate all non-essential personnel from the area and ensure adequate ventilation.[1] Contain the spill using an inert absorbent material such as sand or vermiculite.[3] The contaminated absorbent material must then be collected in a sealed, labeled hazardous waste container for disposal.[3]

IV. Workflow for Safe Disposal

The following diagram outlines the decision-making process and procedural flow for the proper disposal of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.

A Start: Generation of (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine Waste B Wear Full PPE (Goggles, Gloves, Lab Coat) A->B C Work in a Certified Chemical Fume Hood B->C D Is this a spill? C->D E Contain with Inert Absorbent D->E Yes F Collect Waste in a Labeled, Compatible Container D->F No (Routine Waste) E->F G Store in Designated Satellite Accumulation Area (SAA) F->G H Contact Environmental Health & Safety (EHS) for Pickup G->H I Complete Hazardous Waste Manifest H->I J End: Compliant Disposal I->J

Caption: Disposal workflow for (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine.

V. Conclusion

The responsible management and disposal of chemical waste are integral to the practice of science. By adhering to these established protocols, researchers can ensure a safe laboratory environment, protect the broader ecosystem, and maintain regulatory compliance. Always prioritize safety and consult with your institution's EHS department for specific guidance.

References

  • Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide. Benchchem.
  • Safety Data Sheet: Pyridine. Carl ROTH.
  • 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific.
  • PYRIDINE AR. Loba Chemie.
  • PYRIDINE. Chemwatch.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • Pyrrole. PubChem.
  • 2-((1H-Pyrrolo[2,3-b]pyridin-5-yl)oxy). ChemicalBook.
  • (1H-PYRROLO[2,3-B]PYRIDIN-5-YL)METHANAMINE HCL | 1432754-52-3. Sigma-Aldrich.
  • Substance Information. ECHA - European Union.
  • (1h-pyrrolo[2,3-b]pyridin-6-yl)methanamine. PubChemLite.
  • 1H-pyrrolo 3,2-b pyridine AldrichCPR 272-49-1. Sigma-Aldrich.
  • Safety Data Sheet. CymitQuimica.
  • Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
  • Chemical Waste Guidelines. Health, Safety & Risk Management - University of Minnesota.
  • Safety Data Sheet. Fisher Scientific.
  • Safety Data Sheet. Fluorochem.
  • (1h-pyrrolo[3,2-c]pyridin-2-yl)methanamine. PubChemLite.
  • (1h-pyrrolo[3,2-b]pyridin-2-yl)methanamine. PubChemLite.
  • Identity - 5-methyl-1H-pyrrolo[3,2-b]pyridine. ECHA CHEM.
  • (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine hydrochloride. BLDpharm.
  • Overview - 2-{5-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine dihydrochloride. ECHA CHEM.
  • Identity - 1H-pyrrolo[2,3-c]pyridine. ECHA CHEM.
  • Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
  • REACH registrations - 1H-Pyrrolo[2,3-c]pyridine. ECHA CHEM.
  • SAFETY DATA SHEET. Merck Millipore.
  • Chemical Waste Management Guide. Environmental Health & Safety - Boston University.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • 1H-Pyrrolo[3,2-b]pyridin-5-ol. PubChem.
  • 1H-Pyrrolo[2,3-b]pyridin-5-ol AldrichCPR 98549-88-3. Sigma-Aldrich.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.